(2,4-Dimethyl-1,3-oxazol-5-yl)methanol

• CAS: 214553-55-6

Core Science & Biosynthesis

An In-depth Technical Guide to (2,4-Dimethyl-1,3-oxazol-5-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Foreword

The oxazole scaffold is a cornerstone in medicinal chemistry, prized for its metabolic stability and ability to engage in a wide range of biological interactions. As a bioisosteric replacement for amide and ester functionalities, it is a recurring motif in a multitude of pharmacologically active compounds. This guide focuses on a specific, yet significant, member of this family: (2,4-Dimethyl-1,3-oxazol-5-yl)methanol. This molecule, with its defined substitution pattern, offers a unique platform for the exploration of new chemical space in drug discovery. Its potential as a building block in the synthesis of more complex bioactive molecules makes a thorough understanding of its synthesis, characterization, and properties essential for researchers in the field. This document provides a comprehensive overview of the available technical information on (2,4-Dimethyl-1,3-oxazol-5-yl)methanol, from its fundamental chemical identity to its synthesis and potential applications, serving as a vital resource for its utilization in pioneering research and development.

Chemical Identity and Structure

(2,4-Dimethyl-1,3-oxazol-5-yl)methanol is an organic compound featuring a five-membered oxazole ring substituted with two methyl groups at positions 2 and 4, and a hydroxymethyl group at position 5.

IUPAC Name: (2,4-Dimethyl-1,3-oxazol-5-yl)methanol[1]

Structure:

Molecular Formula: C₆H₉NO₂[1][2]

Molecular Weight: 127.14 g/mol [1][2]

CAS Number: 214553-55-6[1][2][3]

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₆H₉NO₂	[1][2]
Molecular Weight	127.14 g/mol	[1][2]
Physical Form	Liquid	[4]
SMILES	Cc1nc(C)c(CO)o1	[4]
InChI Key	BFWHIILNKOBBPE-UHFFFAOYSA-N	[4]

Synthesis and Mechanism

The primary route for the synthesis of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol involves a two-step process starting from readily available precursors. The first step is the construction of the oxazole ring to form the key intermediate, ethyl 2,4-dimethyl-1,3-oxazole-5-carboxylate. This is followed by the reduction of the ester functionality to the desired primary alcohol.

Step 1: Synthesis of Ethyl 2,4-dimethyl-1,3-oxazole-5-carboxylate

While a specific protocol for this exact molecule is not widely documented, the synthesis of substituted oxazoles is a well-established area of organic chemistry. A plausible and commonly employed method is a variation of the Robinson-Gabriel synthesis or a related condensation reaction. A likely pathway involves the condensation of ethyl 2-amino-3-oxobutanoate with acetic anhydride or a similar acetylating agent.

Proposed Reaction Scheme:

Causality of Experimental Choices: The use of ethyl 2-amino-3-oxobutanoate provides the necessary carbon and nitrogen backbone for the oxazole ring, along with the eventual ester group at the 5-position. Acetic anhydride serves as the source for the methyl group at the 2-position and facilitates the cyclization and dehydration to form the aromatic oxazole ring.

Step 2: Reduction of Ethyl 2,4-dimethyl-1,3-oxazole-5-carboxylate to (2,4-Dimethyl-1,3-oxazol-5-yl)methanol

The conversion of the ethyl ester to the primary alcohol is a standard reduction reaction. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of this transformation.[1]

Reaction Scheme:

Mechanism of Reduction:

The reduction of an ester with LiAlH₄ proceeds through a well-understood mechanism:

• Nucleophilic Attack: A hydride ion (H⁻) from the AlH₄⁻ complex attacks the electrophilic carbonyl carbon of the ester. This breaks the π-bond of the carbonyl group, and the electrons are pushed onto the oxygen atom, forming a tetrahedral intermediate.

• Elimination of Alkoxide: The tetrahedral intermediate is unstable and collapses. The lone pair on the oxygen atom reforms the carbonyl double bond, and the ethoxide group (⁻OEt) is eliminated as a leaving group. This results in the formation of an aldehyde intermediate.

• Second Nucleophilic Attack: The aldehyde formed is more reactive than the starting ester. A second hydride ion from another LiAlH₄ molecule rapidly attacks the carbonyl carbon of the aldehyde, again forming a tetrahedral intermediate (an alkoxide).

• Protonation: An aqueous workup (e.g., addition of water or a mild acid) protonates the resulting alkoxide to yield the final primary alcohol.

Experimental Protocol: A General Procedure for LiAlH₄ Reduction of an Oxazole Ester

This protocol is a generalized procedure based on standard laboratory practices for LiAlH₄ reductions and should be adapted and optimized for the specific substrate.

• Apparatus Setup: A flame-dried, three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, a reflux condenser, and a nitrogen inlet. The system is maintained under a positive pressure of dry nitrogen throughout the reaction.

• Reagent Preparation: A suspension of lithium aluminum hydride (typically 1.5-2.0 equivalents) in anhydrous diethyl ether is prepared in the reaction flask and cooled to 0 °C in an ice bath.

• Substrate Addition: A solution of ethyl 2,4-dimethyl-1,3-oxazole-5-carboxylate (1.0 equivalent) in anhydrous diethyl ether is added dropwise from the dropping funnel to the stirred suspension of LiAlH₄ at a rate that maintains a gentle reflux.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) until the starting ester is completely consumed.

• Quenching: After the reaction is complete, the flask is cooled to 0 °C, and the excess LiAlH₄ is cautiously quenched by the slow, dropwise addition of ethyl acetate, followed by the careful addition of water and then a 15% aqueous solution of sodium hydroxide.

• Work-up and Isolation: The resulting mixture is stirred until a granular precipitate forms. The solid is removed by filtration and washed with diethyl ether. The combined organic filtrates are dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to afford pure (2,4-Dimethyl-1,3-oxazol-5-yl)methanol.

Visualization of Synthesis Workflow:

Caption: Synthetic pathway to (2,4-Dimethyl-1,3-oxazol-5-yl)methanol.

Spectroscopic Characterization

Table 2: Predicted Spectroscopic Data

Technique	Expected Features
¹H NMR	- Singlet for the CH₂OH protons (~4.5-4.7 ppm)- Singlet for the C2-CH₃ protons (~2.4-2.6 ppm)- Singlet for the C4-CH₃ protons (~2.2-2.4 ppm)- Broad singlet for the OH proton (variable)
¹³C NMR	- Signal for the C2 carbon (~160-165 ppm)- Signal for the C4 carbon (~145-150 ppm)- Signal for the C5 carbon (~130-135 ppm)- Signal for the CH₂OH carbon (~55-60 ppm)- Signals for the two CH₃ carbons (~10-15 ppm)
IR (Infrared) Spectroscopy	- Broad O-H stretch (~3200-3500 cm⁻¹)- C-H stretches (~2850-3000 cm⁻¹)- C=N and C=C stretches of the oxazole ring (~1500-1650 cm⁻¹)- C-O stretch (~1000-1100 cm⁻¹)
Mass Spectrometry (MS)	- Molecular ion peak (M⁺) at m/z = 127.14

Applications in Drug Discovery and Development

The (2,4-Dimethyl-1,3-oxazol-5-yl)methanol molecule is a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. The oxazole ring system is a known pharmacophore present in a wide range of biologically active compounds, including anti-inflammatory, antimicrobial, and anticancer agents.

Potential Roles in Medicinal Chemistry:

• Scaffold for Library Synthesis: The hydroxymethyl group provides a convenient handle for further chemical modifications, allowing for the rapid generation of a library of derivatives for high-throughput screening.

• Introduction of a Key Pharmacophoric Element: The oxazole ring itself can participate in hydrogen bonding and other non-covalent interactions with biological targets.

• Modulation of Physicochemical Properties: The incorporation of this substituted oxazole moiety can be used to fine-tune the solubility, lipophilicity, and metabolic stability of a lead compound.

Visualization of Application Logic:

Caption: Role as a building block in drug discovery.

Safety and Handling

(2,4-Dimethyl-1,3-oxazol-5-yl)methanol should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. It is classified as harmful to aquatic life with long-lasting effects.[4]

Hazard Statements:

• H412: Harmful to aquatic life with long lasting effects.[4]

Precautionary Statements:

• P273: Avoid release to the environment.[4]

• P501: Dispose of contents/container to an approved waste disposal plant.[4]

Conclusion

(2,4-Dimethyl-1,3-oxazol-5-yl)methanol represents a molecule of significant interest for researchers engaged in the synthesis of novel bioactive compounds. Its straightforward, albeit not extensively documented, synthetic pathway and the versatility of its chemical structure make it an attractive starting point for the development of new therapeutic agents. This guide has consolidated the available information on its chemical identity, synthesis, and potential applications, providing a foundational resource for its use in the laboratory. Further research into its detailed spectroscopic characterization and exploration of its utility in the synthesis of diverse chemical libraries will undoubtedly solidify its place as a valuable tool in the arsenal of the medicinal chemist.

References

• Chemsigma. (2,4-DIMETHYLOXAZOL-5-YL)METHANOL [ 214553-55-6 ]. [Link]

Sources

• 1. Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. RU2512293C1 - Method of obtaining ethyl 1,2,4-oxadiazole-5-carboxylates - Google Patents [patents.google.com]
• 4. scs.illinois.edu [scs.illinois.edu]

Synthesis of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol from starting materials

An In-depth Technical Guide to the Synthesis of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2,4-Dimethyl-1,3-oxazol-5-yl)methanol is a key heterocyclic building block in medicinal chemistry, valued for its role as a versatile intermediate in the synthesis of complex pharmaceutical agents. The oxazole scaffold is a prevalent motif in numerous biologically active natural products and synthetic drugs. This guide provides a comprehensive, in-depth exploration of a reliable and efficient synthetic pathway to (2,4-Dimethyl-1,3-oxazol-5-yl)methanol. We will delve into two robust methods for the construction of the core 2,4-dimethyloxazole ring system, followed by the functional group manipulation required to yield the target alcohol. This document is structured to provide not only step-by-step protocols but also the underlying mechanistic principles and expert rationale, ensuring both reproducibility and a deeper understanding of the chemical transformations involved.

Introduction: The Significance of the Oxazole Moiety

The oxazole ring, a five-membered heterocycle containing both nitrogen and oxygen, is a privileged structure in drug discovery. Its unique electronic properties and ability to participate in hydrogen bonding and other non-covalent interactions allow oxazole-containing molecules to bind effectively to a wide array of biological targets.[1][2] This has led to their incorporation into a diverse range of therapeutic agents, including anti-inflammatory, antibacterial, antifungal, and anticancer drugs. The 2,4,5-trisubstituted oxazole framework, in particular, offers a high degree of chemical diversity, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. (2,4-Dimethyl-1,3-oxazol-5-yl)methanol serves as a critical precursor for introducing this valuable scaffold into larger, more complex molecules.

Retrosynthetic Analysis and Strategic Overview

The synthesis of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol can be logically approached through a retrosynthetic pathway that disconnects the molecule at key functional groups.

Our forward synthesis is therefore designed in two main stages:

• Part 1: Construction of the 2,4-Dimethyloxazole-5-carboxylate Core. This is the most critical phase, where the heterocyclic ring is assembled. We will explore two venerable and effective methods:

  • Method A: The Hantzsch Oxazole Synthesis. An adaptation of the classic reaction, this involves the condensation of an α-haloketone with an amide.

  • Method B: The Robinson-Gabriel Synthesis. This pathway relies on the intramolecular cyclodehydration of a 2-acylamino-ketone.[3][4]

• Part 2: Reduction to the Target Alcohol. This involves the straightforward esterification of the resulting carboxylic acid followed by reduction to the primary alcohol.

Synthesis of the Oxazole Core: A Comparative Approach

The choice of method for constructing the oxazole ring often depends on the availability of starting materials and the desired substitution pattern. Both the Hantzsch and Robinson-Gabriel syntheses are powerful tools in the synthetic chemist's arsenal.

Method A: Hantzsch-Type Oxazole Synthesis

The Hantzsch synthesis and its variations are cornerstone reactions for the formation of thiazoles and, by analogy, oxazoles. The reaction proceeds by the condensation of an α-haloketone with an amide. For our target, the key reactants are 3-chloro-2-butanone and ethyl 2-amino-2-oxoacetate (oxamic acid ethyl ester).

Mechanism: The reaction is initiated by the nucleophilic attack of the amide nitrogen onto the electrophilic carbonyl carbon of the α-haloketone. This is followed by an intramolecular cyclization via nucleophilic attack of the amide oxygen onto the carbon bearing the halogen, displacing the chloride. Subsequent dehydration of the resulting oxazoline intermediate yields the aromatic oxazole ring.

Experimental Protocol: Synthesis of Ethyl 2,4-dimethyl-1,3-oxazole-5-carboxylate

• Reaction Setup: To a solution of ethyl 2-amino-2-oxoacetate (1.0 eq) in a suitable high-boiling polar aprotic solvent such as N,N-dimethylformamide (DMF), add 3-chloro-2-butanone (1.1 eq).

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and stir for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Method B: Robinson-Gabriel Synthesis

The Robinson-Gabriel synthesis is a classic and highly effective method that involves the cyclodehydration of a 2-acylamino-ketone using a strong dehydrating agent, such as concentrated sulfuric acid or phosphorus oxychloride.[1][2][3][4]

Mechanism: The reaction is initiated by the protonation of the ketone carbonyl by the strong acid, which enhances its electrophilicity. The amide oxygen then acts as an intramolecular nucleophile, attacking the activated carbonyl to form a five-membered cyclic intermediate (a dihydrooxazolol). Subsequent dehydration of this intermediate, driven by the formation of the stable aromatic oxazole ring, yields the final product.

Experimental Protocol: Synthesis of Ethyl 2,4-dimethyl-1,3-oxazole-5-carboxylate

• Preparation of the Precursor: The required starting material, ethyl 2-(acetylamino)-3-oxobutanoate, can be prepared by the acylation of ethyl 2-amino-3-oxobutanoate.

• Cyclodehydration: Add the ethyl 2-(acetylamino)-3-oxobutanoate (1.0 eq) cautiously to concentrated sulfuric acid (H₂SO₄) at 0 °C.

• Reaction Conditions: Allow the mixture to warm to room temperature and then heat to 60 °C for 2-3 hours.[2]

• Work-up: Carefully pour the reaction mixture onto crushed ice.

• Neutralization and Extraction: Neutralize the aqueous solution with a saturated sodium bicarbonate solution and extract with ethyl acetate (3x).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the residue by column chromatography.

Final Step: Reduction to (2,4-Dimethyl-1,3-oxazol-5-yl)methanol

With the successful synthesis of the ethyl 2,4-dimethyl-1,3-oxazole-5-carboxylate, the final step is a straightforward reduction of the ester functionality to a primary alcohol. Lithium aluminum hydride (LiAlH₄) is an excellent choice of reagent for this transformation due to its high reactivity and efficacy in reducing esters.

Causality of Reagent Choice: LiAlH₄ is a powerful, unhindered source of hydride ions (H⁻), making it highly effective for the reduction of esters, which are relatively unreactive carbonyl compounds. The reaction is typically performed in an anhydrous ethereal solvent, such as diethyl ether or tetrahydrofuran (THF), at low temperatures to control the exothermic nature of the reaction and prevent side reactions.

Experimental Protocol: Reduction of the Ester

• Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), prepare a suspension of lithium aluminum hydride (1.5 eq) in anhydrous diethyl ether.

• Addition of Ester: Cool the suspension to -78 °C (a dry ice/acetone bath). Add a solution of ethyl 2,4-dimethyl-1,3-oxazole-5-carboxylate (1.0 eq) in anhydrous diethyl ether dropwise via an addition funnel, maintaining the low temperature.

• Reaction and Quenching: Stir the reaction mixture at low temperature for 1-2 hours. After completion (monitored by TLC), quench the reaction cautiously by the sequential dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water (Fieser workup).

• Filtration and Extraction: Allow the mixture to warm to room temperature and stir until a granular precipitate forms. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude (2,4-Dimethyl-1,3-oxazol-5-yl)methanol. If necessary, the product can be further purified by silica gel chromatography.

Data Summary

The following table summarizes the key parameters for the proposed synthetic pathway. Yields are representative and may vary based on reaction scale and optimization.

Step	Starting Materials	Key Reagents/Catalysts	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
1A	3-Chloro-2-butanone, Ethyl 2-amino-2-oxoacetate	-	DMF	80-100	4-6	60-75
1B	Ethyl 2-(acetylamino)-3-oxobutanoate	Conc. H₂SO₄	-	60	2-3	70-85
2	Ethyl 2,4-dimethyl-1,3-oxazole-5-carboxylate	LiAlH₄	Diethyl Ether	-78 to RT	1-2	80-90

Conclusion

This guide has detailed a robust and versatile synthetic route to (2,4-Dimethyl-1,3-oxazol-5-yl)methanol, a valuable building block for drug discovery and development. By providing two distinct and reliable methods for the construction of the central oxazole core—the Hantzsch-type synthesis and the Robinson-Gabriel cyclodehydration—researchers are equipped with strategic flexibility based on starting material availability and laboratory preferences. The protocols have been presented with an emphasis on the underlying chemical principles and mechanistic rationale to ensure that the synthesis is not only reproducible but also understood at a fundamental level. The successful execution of these steps will provide researchers with access to a key intermediate for the elaboration of novel and potentially therapeutic agents.

References

• Ugi, I., et al. "Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles." Tetrahedron Letters, vol. 52, no. 4, 2011, pp. 534-537. [Link]

• Wikipedia contributors. "Robinson–Gabriel synthesis." Wikipedia, The Free Encyclopedia. [Link]

• SynArchive. "Robinson-Gabriel Synthesis." SynArchive. [Link]

• Bredereck, H., et al. "Oxazol‐Synthesen aus α‐Halogen‐ketonen." Chemische Berichte, vol. 94, no. 7, 1961, pp. 1883-1889. [Link]

• SynArchive. "Hantzsch Thiazole Synthesis." SynArchive. [Link]

• Organic Syntheses. "2,4-Dimethylthiazole." Organic Syntheses Procedure. [Link]

Sources

• 1. Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Robinson–Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 4. synarchive.com [synarchive.com]

A Technical Guide to the Spectroscopic Characterization of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol

Introduction: Elucidating the Molecular Architecture

In the landscape of pharmaceutical and materials science, the precise structural confirmation of novel chemical entities is a cornerstone of development. (2,4-Dimethyl-1,3-oxazol-5-yl)methanol, a substituted oxazole, represents a class of heterocyclic compounds of significant interest due to the prevalence of the oxazole motif in bioactive molecules. The oxazole ring, for instance, is a structural unit in various pharmaceuticals and natural products, valued for its role in modulating biological activity.[1] This guide provides an in-depth analysis of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy—as applied to the structural elucidation of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol. Our approach is grounded in the principles of causality, explaining not just the data, but the rationale behind the expected spectral outcomes and the experimental design required to achieve them.

The structural hypothesis for (2,4-Dimethyl-1,3-oxazol-5-yl)methanol is a five-membered oxazole ring substituted with methyl groups at the C2 and C4 positions and a hydroxymethyl group at the C5 position. This guide will systematically validate this structure by dissecting its predicted and observed spectroscopic signatures.

Part 1: ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for mapping the carbon-hydrogen framework of an organic molecule. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can deduce the connectivity and chemical environment of each atom.

Proton (¹H) NMR Spectroscopy: A Proton's Perspective

¹H NMR provides detailed information about the number of distinct proton types and their proximity to one another. For (2,4-Dimethyl-1,3-oxazol-5-yl)methanol, we anticipate four unique proton signals, each corresponding to a chemically distinct environment.

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Caption: Molecular structure with distinct proton environments labeled (a-d).

Predicted ¹H NMR Spectral Data:

The chemical environment of each proton group dictates its resonance frequency (chemical shift, δ), measured in parts per million (ppm).

Label	Protons	Predicted δ (ppm)	Multiplicity	Integration	Rationale
a	2-CH₃	~2.4	Singlet (s)	3H	Methyl group attached to the C=N portion of the oxazole ring.
b	4-CH₃	~2.2	Singlet (s)	3H	Methyl group attached to the C=C portion of the oxazole ring.
c	5-CH₂OH	~4.6	Singlet (s)	2H	Methylene protons adjacent to an oxygen atom and the oxazole ring.
d	5-CH₂OH	Variable (~1.5-3.0)	Singlet (s, broad)	1H	Labile hydroxyl proton; signal shape and position are concentration and solvent dependent. Disappears upon D₂O exchange.

Causality Behind Predictions:

• Singlets: The absence of adjacent, non-equivalent protons for the methyl and methylene groups results in singlet signals.

• Chemical Shifts: The electron-withdrawing nature of the oxazole ring deshields the attached protons. The 2-CH₃ is adjacent to the imine nitrogen, typically resulting in a slightly downfield shift compared to the 4-CH₃. The 5-CH₂ protons are significantly deshielded due to the adjacent oxygen atom and the aromatic ring.

• Hydroxyl Proton: The hydroxyl proton's chemical shift is variable due to hydrogen bonding and rapid exchange with other labile protons (e.g., trace water).[2] This exchange can be confirmed by adding a drop of deuterium oxide (D₂O) to the NMR tube, which replaces the -OH proton with deuterium, causing the signal to disappear.

Carbon-¹³ (¹³C) NMR Spectroscopy: The Carbon Backbone

¹³C NMR spectroscopy provides a map of the carbon skeleton. With proton decoupling, each unique carbon atom typically appears as a single line, simplifying spectral analysis.

dot

Caption: Molecular structure with distinct carbon environments labeled (1-6).

Predicted ¹³C NMR Spectral Data:

The chemical shifts of carbon atoms are highly sensitive to their electronic environment and hybridization. Studies on substituted oxazoles provide a strong basis for these predictions.[3][4]

Label	Carbon	Predicted δ (ppm)	Rationale
1	C 2	~159	Imine carbon of the oxazole ring, highly deshielded by adjacent N and O atoms.
2	C 4	~138	Quaternary sp² carbon of the oxazole ring.
3	C 5	~147	Quaternary sp² carbon attached to oxygen, deshielded.
4	2-C H₃	~14	Typical chemical shift for an sp³ methyl carbon attached to an sp² system.
5	4-C H₃	~11	Typical chemical shift for an sp³ methyl carbon attached to an sp² system.
6	5-C H₂OH	~56	sp³ carbon bonded to an oxygen atom, resulting in a downfield shift.

Causality Behind Predictions:

• Ring Carbons (C2, C4, C5): These sp² hybridized carbons resonate in the aromatic/olefinic region (>100 ppm). The C2 carbon, positioned between two heteroatoms (N and O), experiences the most significant deshielding.[5] The relative shifts of C4 and C5 are influenced by the substituents and the inherent electronic structure of the oxazole ring.[3]

• Substituent Carbons (C-Me, C-CH₂OH): The methyl carbons (4, 5) appear in the typical aliphatic region (<30 ppm). The hydroxymethyl carbon (6) is shifted downfield due to the electronegative oxygen atom, a predictable substituent effect.[6]

Experimental Protocol: NMR Spectrum Acquisition

A self-validating protocol ensures reproducibility and data integrity.

• Sample Preparation:

  • Accurately weigh ~5-10 mg of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. The choice of solvent is critical; CDCl₃ is standard, but DMSO-d₆ is preferable if hydrogen bonding of the -OH group is to be observed clearly.[7]

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS, δ = 0.00 ppm), for accurate chemical shift referencing.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent. This step corrects for any magnetic field drift.

  • Shim the magnetic field to optimize its homogeneity, which is crucial for achieving sharp, well-resolved peaks. A good shim results in a narrow, symmetrical peak for the TMS signal.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H spectrum. Typically, 8-16 scans are sufficient for a sample of this concentration.

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-12 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. This requires more scans than ¹H NMR due to the lower natural abundance of the ¹³C isotope (typically several hundred to a few thousand scans).

  • Set the spectral width to cover the full range of carbon signals (e.g., 0-200 ppm).

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID) signal.

  • Phase correct the spectrum to ensure all peaks are in positive absorption mode.

  • Perform baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift axis by setting the TMS signal to 0.00 ppm (for ¹H and ¹³C) or the residual solvent peak to its known value (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).[6][8]

  • Integrate the ¹H NMR signals to determine the relative ratios of protons.

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Caption: Standard workflow for NMR data acquisition and processing.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. It works by measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending).

Predicted IR Absorption Bands:

The vibrations of specific bonds correspond to characteristic absorption frequencies, measured in wavenumbers (cm⁻¹). The IR spectrum of an oxazole derivative is expected to show characteristic bands for the alcohol group and the heterocyclic ring.[1][9]

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale
3400-3200 (broad)	O-H stretch	Alcohol (-OH)	The broadness is due to intermolecular hydrogen bonding. This is a hallmark of an alcohol functional group.[10]
3000-2850	C-H stretch	Methyl, Methylene	Aliphatic C-H stretching vibrations from the methyl and CH₂OH groups.
~1650	C=N stretch	Oxazole Ring	The imine bond vibration within the heterocyclic ring.
~1570	C=C stretch	Oxazole Ring	Aromatic-like C=C stretching from the oxazole ring.
~1100	C-O stretch	Alcohol (C-OH)	The stretching vibration of the carbon-oxygen single bond of the primary alcohol.

Causality and Interpretation: The presence of a strong, broad absorption band above 3200 cm⁻¹ is definitive evidence for the hydroxyl group. The combination of bands in the 1650-1500 cm⁻¹ region is characteristic of the oxazole ring system, confirming the presence of the heterocycle. The C-O stretch provides further evidence for the alcohol functionality.

Experimental Protocol: IR Spectrum Acquisition (ATR)

Attenuated Total Reflectance (ATR) is a common, convenient technique for acquiring IR spectra of liquid or solid samples.

• Instrument Preparation:

  • Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the clean, empty crystal. This spectrum is automatically subtracted from the sample spectrum to remove interference from atmospheric CO₂ and water vapor.

• Sample Application:

  • Place a single drop of the neat liquid (2,4-Dimethyl-1,3-oxazol-5-yl)methanol directly onto the center of the ATR crystal.

• Data Acquisition:

  • Lower the ATR press to ensure good contact between the sample and the crystal.

  • Initiate the scan. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio. The data is collected over the mid-IR range (4000-400 cm⁻¹).

• Data Analysis:

  • The resulting spectrum will be plotted as transmittance or absorbance versus wavenumber.

  • Identify and label the major absorption peaks and correlate them to the functional groups in the molecule using established correlation tables.

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Caption: Workflow for acquiring an ATR-IR spectrum.

Conclusion

The synergistic application of NMR and IR spectroscopy provides a comprehensive and unambiguous structural determination of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol. ¹H and ¹³C NMR precisely map the carbon-hydrogen framework, confirming the substitution pattern and connectivity of the methyl and hydroxymethyl groups on the oxazole ring. Concurrently, IR spectroscopy validates the presence of key functional groups—the hydroxyl group and the heterocyclic ring system. The protocols outlined herein represent a robust, self-validating methodology for the characterization of this and similar molecules, ensuring the scientific integrity required in research and drug development.

References

• Roy, T. K., Chatterjee, K., Khatri, J., Schwaab, G., & Havenith, M. (2021). Helium nanodroplet infrared spectroscopy of oxazole-(water)n (n = 1,2) clusters. AIP Advances. Available at: [Link]

• Fomichev, A. A., et al. (1980). The effects of substituents in oxazoles on their 13C, 14N, and 1H NMR spectra. Chemistry of Heterocyclic Compounds. Available at: [Link]

• Hiemstra, H., Houwing, H. A., Possel, O., & van Leusen, A. M. (1979). Carbon-13 nuclear magnetic resonance spectra of oxazoles. Canadian Journal of Chemistry, 57(23), 3168-3170. Available at: [Link]

• NIST. (n.d.). Oxazole IR Spectrum. NIST WebBook. Available at: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link]

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Available at: [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). Organic Chemistry Data - 13C NMR Chemical Shifts. Available at: [Link]

• ResearchGate. (n.d.). Typical IR spectra of [a] methanol vapor, [b] liquid methanol... ResearchGate. Available at: [Link]

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Theoretical Studies on the Electronic Structure of (2,5-dimethyl-oxazol-4-yl)methanol: A Computational Chemistry Whitepaper

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

Oxazole derivatives form the structural core of numerous pharmacologically active compounds, making them a focal point in medicinal chemistry.[1][2] Understanding the electronic structure of these molecules is paramount for predicting their reactivity, stability, and potential interactions with biological targets. This technical guide outlines a comprehensive theoretical framework for characterizing the electronic properties of (2,5-dimethyl-oxazol-4-yl)methanol, a representative substituted oxazole, using quantum chemical calculations. We delve into the causality behind the selection of Density Functional Theory (DFT) methods and provide a step-by-step protocol for geometry optimization, frontier molecular orbital analysis, molecular electrostatic potential mapping, and natural bond orbital analysis. The interpretation of these computational outputs offers profound insights into the molecule's reactivity sites, intramolecular interactions, and kinetic stability, providing an essential, data-driven foundation for rational drug design and development.

Introduction: The "Why" of Computational Analysis in Drug Discovery

The oxazole ring, a five-membered heterocycle containing nitrogen and oxygen, is a privileged scaffold in medicinal chemistry, appearing in a wide array of therapeutic agents with antibacterial, anti-inflammatory, and anticancer properties.[1][3] The biological activity of these compounds is intrinsically linked to their three-dimensional structure and electronic properties, which dictate how they interact with enzymes and receptors.[2] The ability to predict these properties before synthesis can dramatically accelerate the drug discovery pipeline, reducing costs and focusing laboratory efforts on the most promising candidates.

Computational chemistry, particularly Density Functional Theory (DFT), has emerged as an indispensable tool for this purpose.[4][5] DFT provides a robust and cost-effective means of modeling the electronic structure of molecules, offering insights that are often difficult to obtain through experimental methods alone.[3] By calculating properties such as molecular orbital energies, charge distribution, and electrostatic potential, we can build a detailed picture of a molecule's chemical behavior.

This guide provides a senior application scientist's perspective on establishing a self-validating theoretical protocol to analyze the electronic structure of (2,5-dimethyl-oxazol-4-yl)methanol . We will not only detail the steps but, more importantly, explain the rationale behind each computational choice and the logical framework for interpreting the results, thereby empowering researchers to apply these methods to their own novel derivatives.

The Computational Protocol: A Framework for Electronic Structure Elucidation

The trustworthiness of a theoretical study hinges on the validity of its methodology. The protocol described here is designed to be a self-validating system, where each step builds logically upon the last, from establishing a stable molecular conformation to dissecting its electronic and reactive properties.

Expertise in Method Selection: DFT/B3LYP and the 6-311++G(d,p) Basis Set

For organic molecules like oxazole derivatives, the combination of Becke's three-parameter Lee-Yang-Parr (B3LYP) hybrid functional with a Pople-style basis set, such as 6-311++G(d,p), represents a "gold standard" that balances computational accuracy with efficiency.[3]

• Why B3LYP? B3LYP is a hybrid functional that incorporates a portion of the exact Hartree-Fock exchange, which improves the description of electron exchange effects, crucial for accurately predicting geometries and energies in many organic systems. It has a long track record of providing reliable results for a wide range of molecular properties.[3][6]

• Why 6-311++G(d,p)? This basis set provides the necessary flexibility for an accurate description of the electronic structure:

  • Triple-zeta (6-311): It uses three functions to describe each valence atomic orbital, allowing for a more accurate representation of electron distribution.

  • Diffuse functions (++): The ++ indicates the addition of diffuse functions on both heavy atoms and hydrogen. These are essential for correctly modeling lone pairs and regions of space far from the nucleus, which is critical for analyzing non-covalent interactions and anions.

  • Polarization functions (d,p): The (d,p) adds d-orbitals to heavy atoms and p-orbitals to hydrogen atoms. These functions allow orbitals to change shape, accounting for the polarization of electron clouds in the bonding environment, which is vital for accurate geometry and frequency calculations.

Experimental Workflow: A Step-by-Step Guide

The entire computational process can be visualized as a logical progression, ensuring that each analysis is performed on a physically realistic molecular structure.

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The Enduring Scaffold: A Technical Guide to the Chemistry and Application of 1,3-Oxazole Derivatives

Abstract

The 1,3-oxazole is a five-membered aromatic heterocycle that has emerged as a "privileged scaffold" in medicinal chemistry and materials science. Its unique electronic properties, arising from the juxtaposition of an electron-rich furan-type oxygen and an electron-deficient pyridine-type nitrogen, confer a versatile reactivity profile and the ability to engage in a wide range of biological interactions. This in-depth technical guide provides a comprehensive overview of the core chemistry of 1,3-oxazole derivatives, designed for researchers, scientists, and drug development professionals. We will traverse the classical and modern synthetic strategies for constructing the oxazole core, delve into the mechanistic underpinnings of its reactivity, and explore its profound impact on contemporary drug discovery, with a particular focus on oncology and inflammatory diseases. This guide is intended to be a practical and authoritative resource, bridging fundamental principles with field-proven insights to empower the rational design and application of this remarkable heterocyclic motif.

The 1,3-Oxazole Core: Structural and Electronic Landscape

The 1,3-oxazole ring is a planar, aromatic system containing one oxygen and one nitrogen atom in a 1,3-relationship.[1] The aromaticity of the ring is a consequence of the delocalization of six π-electrons. However, the disparate electronegativity of the heteroatoms results in a polarized electronic structure. The pyridine-type nitrogen at the 3-position acts as an electron-withdrawing group, rendering the C2 position the most electron-deficient and the C2 proton the most acidic.[1] Conversely, the furan-type oxygen at the 1-position can act as a diene in cycloaddition reactions.[2] This electronic duality is the cornerstone of the oxazole's rich and tunable reactivity.

Foundational Synthetic Strategies for the 1,3-Oxazole Nucleus

The construction of the 1,3-oxazole core has been the subject of extensive research, leading to the development of several robust synthetic methodologies. The choice of synthetic route is often dictated by the desired substitution pattern and the tolerance of functional groups on the starting materials.

The Robinson-Gabriel Synthesis and its Mechanistic Pathway

The Robinson-Gabriel synthesis is a venerable and widely employed method for the preparation of 2,5-disubstituted oxazoles.[3] The reaction involves the cyclodehydration of α-acylamino ketones, typically under acidic conditions.[4] While classical conditions often employ harsh reagents like concentrated sulfuric acid or phosphorus pentachloride, modern modifications have introduced milder alternatives.[5]

Causality Behind Experimental Choices: The use of a strong acid is crucial for the protonation of the carbonyl and amide groups, facilitating the intramolecular cyclization. The choice of dehydrating agent can influence the reaction yield and substrate scope. Polyphosphoric acid (PPA), for instance, can often improve yields compared to traditional mineral acids.[6]

Sources

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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

This comprehensive guide details a robust and reliable protocol for the synthesis of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol, a key intermediate in the development of novel therapeutics. The oxazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous compounds with a wide range of biological activities.[1][2][3] This protocol provides a clear, step-by-step methodology, explains the chemical principles behind the experimental choices, and offers insights for the synthesis of related derivatives.

The synthetic strategy outlined herein is centered around the versatile Van Leusen oxazole synthesis, a powerful method for the construction of the oxazole ring from aldehydes and tosylmethyl isocyanide (TosMIC).[4][5][6][7][8] This is followed by a straightforward reduction to yield the target methanol derivative.

I. Synthetic Strategy Overview

The synthesis of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol is proposed via a two-step sequence starting from readily available precursors. The initial step involves the formation of the 2,4-dimethyl-1,3-oxazole-5-carbaldehyde intermediate through a modification of the Van Leusen oxazole synthesis. The subsequent step is the selective reduction of the aldehyde functionality to the corresponding primary alcohol.

Caption: Overall synthetic workflow for (2,4-Dimethyl-1,3-oxazol-5-yl)methanol and its derivatives.

II. Mechanistic Insights: The Van Leusen Oxazole Synthesis

The cornerstone of this protocol is the Van Leusen oxazole synthesis, which involves the reaction of an aldehyde with tosylmethyl isocyanide (TosMIC) in the presence of a base.[5][6][7] In this specific application, a substituted TosMIC derivative, 1-tosylethyl isocyanide, is proposed to introduce the methyl group at the 4-position of the oxazole ring.

The reaction proceeds through the deprotonation of the isocyanide, followed by nucleophilic attack on the aldehyde carbonyl. The resulting intermediate undergoes a 5-endo-dig cyclization to form an oxazoline. Subsequent elimination of the tosyl group, a good leaving group, leads to the formation of the aromatic oxazole ring.[4][8]

Caption: Simplified mechanism of the Van Leusen oxazole synthesis.

III. Detailed Experimental Protocols

Step 1: Synthesis of 2,4-Dimethyl-1,3-oxazole-5-carbaldehyde

This procedure is adapted from established Van Leusen oxazole synthesis protocols.[4][9]

Materials:

• 1-Tosylethyl isocyanide

• Acetaldehyde

• Potassium carbonate (K₂CO₃)

• Methanol (anhydrous)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred suspension of potassium carbonate (2.5 equivalents) in anhydrous methanol at room temperature, add 1-tosylethyl isocyanide (1.0 equivalent).

• Stir the mixture for 15 minutes to facilitate the deprotonation of the isocyanide.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add acetaldehyde (1.2 equivalents) dropwise to the reaction mixture, maintaining the temperature below 5 °C.

• Allow the reaction to warm to room temperature and continue stirring for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Extract the product with ethyl acetate (3 x volume of methanol).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude 2,4-dimethyl-1,3-oxazole-5-carbaldehyde by column chromatography on silica gel.

Parameter	Value
Solvent	Anhydrous Methanol
Base	Potassium Carbonate
Temperature	0 °C to Room Temperature
Reaction Time	12-16 hours
Purification	Column Chromatography

Step 2: Synthesis of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol

This step involves the reduction of the aldehyde synthesized in Step 1 to the corresponding primary alcohol. A similar reduction is described for a related oxazole derivative.[10]

Materials:

• 2,4-Dimethyl-1,3-oxazole-5-carbaldehyde

• Sodium borohydride (NaBH₄)

• Methanol

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 2,4-dimethyl-1,3-oxazole-5-carbaldehyde (1.0 equivalent) in methanol in a round-bottom flask and cool to 0 °C in an ice bath.

• Add sodium borohydride (1.2 equivalents) portion-wise, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 3 hours. Monitor the reaction by TLC.

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield (2,4-Dimethyl-1,3-oxazol-5-yl)methanol. The product may be pure enough for subsequent steps or can be further purified by column chromatography if necessary.

Parameter	Value
Reducing Agent	Sodium Borohydride
Solvent	Methanol
Temperature	0 °C to Room Temperature
Reaction Time	3 hours
Workup	Aqueous Quench and Extraction

IV. Synthesis of Derivatives

The hydroxyl group of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol serves as a convenient handle for further derivatization, allowing for the exploration of structure-activity relationships.

• Ethers: Williamson ether synthesis can be employed by deprotonating the alcohol with a suitable base (e.g., sodium hydride) followed by reaction with an alkyl halide.

• Esters: Standard esterification conditions, such as reacting the alcohol with an acyl chloride or carboxylic acid in the presence of a coupling agent (e.g., DCC) and a base (e.g., DMAP), can be used to synthesize a variety of esters.

V. Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol. By leveraging the well-established Van Leusen oxazole synthesis and a subsequent reduction, this key intermediate can be accessed in a reliable manner. The provided experimental details and mechanistic insights are intended to empower researchers in their efforts to synthesize and explore novel oxazole-based compounds for drug discovery and development.

References

• Van Leusen Reaction. NROChemistry. [Link]

• Van Leusen Oxazole Synthesis. Organic Chemistry Portal. [Link]

• Sha, S., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules, 25(7), 1563. [Link]

• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. ResearchGate. [Link]

• Sha, S., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. PubMed Central. [Link]

• Van Leusen reaction. Wikipedia. [Link]

• Yadav, P., & Shah, K. (2025). Recent Advancements in the Synthetic Chemistry of Oxazole Derivatives and their Significant Medicinal Applications. Medicinal Chemistry, 21(9), 956-968. [Link]

• Yadav, P., & Shah, K. (2025). Recent Advancements in the Synthetic Chemistry of Oxazole Derivatives and their Significant Medicinal Applications. PubMed. [Link]

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• 4. Van Leusen Reaction | NROChemistry [nrochemistry.com]
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• 8. Van Leusen reaction - Wikipedia [en.wikipedia.org]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

The Oxazole Scaffold: A Versatile Platform for the Development of Novel Antiviral Agents

Introduction: The Privileged Status of Oxazoles in Antiviral Chemistries

The oxazole, a five-membered aromatic heterocycle containing both nitrogen and oxygen, is widely recognized as a "privileged scaffold" in medicinal chemistry.[1] This distinction arises from its structural versatility, synthetic accessibility, and its capacity to engage in various non-covalent interactions with biological targets such as enzymes and receptors.[2] In the realm of antiviral drug development, the oxazole nucleus has garnered significant attention due to its favorable physicochemical properties and its presence in a multitude of biologically active compounds.[1][3] The planar, aromatic nature of the oxazole ring, coupled with its hydrogen-bonding capabilities, makes it an ideal framework for the rational design of molecules that can interact with critical viral targets.[1]

Oxazole derivatives have demonstrated a broad spectrum of antiviral activities against a range of challenging viral pathogens, including both RNA and DNA viruses like Human Immunodeficiency Virus (HIV), Hepatitis C Virus (HCV), influenza viruses, coronaviruses, and herpes simplex virus (HSV).[1] Their mechanisms of action are diverse, a testament to the scaffold's adaptability. These mechanisms include the inhibition of essential viral enzymes such as proteases, polymerases, and reverse transcriptases, as well as the disruption of viral entry into host cells and subsequent replication processes.[1] The ability to readily modify the oxazole ring at its C2, C4, and C5 positions allows for the fine-tuning of a compound's antiviral potency, selectivity, and pharmacokinetic profile, a crucial aspect of modern drug discovery.[1]

This technical guide provides an in-depth exploration of the role of oxazole scaffolds in the development of antiviral agents. It is designed for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, field-proven protocols for the synthesis and evaluation of novel oxazole-based antiviral candidates.

Strategic Importance of the Oxazole Moiety in Targeting Viral Machinery

The therapeutic utility of the oxazole scaffold is rooted in its ability to act as a bioisosteric replacement for other functional groups, such as amides and esters, which can enhance metabolic stability and cell permeability.[1] Furthermore, the heteroatoms within the ring contribute to improved aqueous solubility and favorable pharmacokinetic characteristics.[1] The versatility of the oxazole core allows it to be incorporated into molecules that target various stages of the viral life cycle.

Key Viral Targets of Oxazole-Based Inhibitors:

• Viral Enzymes: A primary strategy in antiviral drug design is the inhibition of viral enzymes that are essential for replication and maturation. Oxazole-containing compounds have been successfully developed as inhibitors of:

  • Proteases: These enzymes are crucial for cleaving large viral polyproteins into functional individual proteins. Oxazole derivatives have been identified as potent inhibitors of proteases from viruses like SARS-CoV-2 and HIV.[1][4]

  • Polymerases: RNA-dependent RNA polymerase (RdRp) and DNA polymerase are vital for replicating the viral genome. The oxazole scaffold has been integrated into molecules that target these enzymes.[1]

  • Reverse Transcriptase (RT): This enzyme, unique to retroviruses like HIV, converts the viral RNA genome into DNA. Oxazole-benzenesulfonamide derivatives have been shown to inhibit HIV-1 RT.[5]

• Viral Entry and Replication: Beyond direct enzyme inhibition, oxazole-based compounds can interfere with the initial stages of infection. Some derivatives have been shown to disrupt the processes of viral adsorption to host cells and subsequent replication of the viral genome.[1][4]

The following diagram illustrates the multifaceted role of the oxazole scaffold in targeting the viral life cycle.

Caption: Oxazole scaffolds target multiple stages of the viral lifecycle.

Synthetic Strategies for Accessing Novel Oxazole Derivatives

The synthetic accessibility of the oxazole ring is a key advantage for medicinal chemists. Several robust and versatile methods have been developed for its construction, allowing for the introduction of diverse substituents to explore structure-activity relationships (SAR).

Classical and Modern Synthetic Methodologies:

• Robinson-Gabriel Synthesis: This is one of the most widely used methods, involving the cyclodehydration of α-acylamino ketones under acidic conditions. It is particularly useful for preparing 2,5-disubstituted oxazoles.[5][6][7]

• Van Leusen Oxazole Synthesis: This method utilizes tosylmethylisocyanide (TosMIC) and an aldehyde in the presence of a base to form 5-substituted oxazoles. It is a powerful tool for creating a variety of oxazole-containing molecules.[8][9]

• Fischer Oxazole Synthesis: This involves the reaction of a cyanohydrin with an aldehyde in the presence of anhydrous hydrogen chloride.

• Oxidation of Oxazolines: This method provides a route to oxazoles from the corresponding partially saturated heterocycles.

The choice of synthetic route depends on the desired substitution pattern and the availability of starting materials. The following protocol details a general procedure for the Van Leusen oxazole synthesis, a reliable method for generating 5-substituted oxazoles.

Protocol 1: Synthesis of 5-Substituted Oxazoles via the Van Leusen Reaction

This protocol provides a step-by-step methodology for the synthesis of a 5-substituted oxazole from an aldehyde and tosylmethylisocyanide (TosMIC).

Materials:

• Aldehyde (1.0 eq)

• Tosylmethylisocyanide (TosMIC) (1.1 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.5 eq)

• Methanol (MeOH), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Thin-layer chromatography (TLC) plates and chamber

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the aldehyde (1.0 eq) and TosMIC (1.1 eq).

• Solvent and Base Addition: Dissolve the reactants in a suitable anhydrous solvent such as methanol or THF. Add anhydrous potassium carbonate (2.5 eq) to the mixture.[4]

• Reaction Execution: Stir the reaction mixture at room temperature or heat to reflux, depending on the reactivity of the aldehyde. Monitor the progress of the reaction by TLC.

• Work-up: Once the reaction is complete (as indicated by TLC), remove the solvent under reduced pressure using a rotary evaporator.[4]

• Extraction: Partition the residue between water and an organic solvent like ethyl acetate.[4] Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to obtain the pure 5-substituted oxazole.[4]

Data Interpretation:

• Characterize the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

• The yield of the reaction will vary depending on the specific aldehyde used.

Evaluating the Antiviral Efficacy of Oxazole Compounds

Once a library of oxazole derivatives has been synthesized, the next critical step is to evaluate their antiviral activity and cytotoxicity. A primary screening assay, such as the cytopathic effect (CPE) inhibition assay, is often employed to identify hit compounds.

Cytopathic Effect (CPE) Inhibition Assay

The CPE inhibition assay is a widely used method to determine the ability of a compound to protect host cells from the destructive effects of a virus.[10] This assay is cost-effective and suitable for high-throughput screening.[11]

Protocol 2: Cytopathic Effect (CPE) Inhibition Assay for Antiviral Screening

This protocol outlines a general procedure for determining the 50% effective concentration (EC₅₀) and 50% cytotoxic concentration (CC₅₀) of a test compound.

Materials:

• Susceptible host cell line (e.g., Vero E6, A549)

• Virus stock with a known titer

• Test compound (oxazole derivative) dissolved in DMSO

• Cell culture medium (e.g., MEM supplemented with 5% FBS)

• 96-well cell culture plates

• Trypsin-EDTA

• Neutral red or crystal violet staining solution

• Citrate buffer/ethanol solution for dye extraction

• Microplate reader (spectrophotometer)

• Humidified CO₂ incubator (37°C, 5% CO₂)

Procedure:

Part A: Cytotoxicity Assay (CC₅₀ Determination)

• Cell Seeding: Seed a 96-well plate with the host cell line at a density that will result in a confluent monolayer after 24 hours of incubation.

• Compound Dilution: Prepare serial dilutions of the test compound in cell culture medium.

• Treatment: Once the cells are confluent, remove the growth medium and add the compound dilutions to the wells in triplicate. Include a "no drug" control (medium with DMSO) and a "cell-only" control.

• Incubation: Incubate the plate for the same duration as the antiviral assay (e.g., 48-72 hours).

• Cell Viability Assessment: At the end of the incubation period, quantify cell viability using a suitable method, such as the neutral red uptake assay.

  • Remove the medium and add the neutral red solution.

  • Incubate to allow for dye uptake by viable cells.

  • Wash the cells to remove excess dye.

  • Extract the incorporated dye using a citrate buffer/ethanol solution.

  • Measure the absorbance at 540 nm using a microplate reader.[1]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the "no drug" control. Plot the viability against the drug concentration and use non-linear regression to determine the CC₅₀ value.

Part B: Antiviral Assay (EC₅₀ Determination)

• Cell Seeding: Prepare a 96-well plate with a confluent monolayer of host cells as described above.

• Compound Dilution and Addition: Add serial dilutions of the test compound to the wells in triplicate.

• Virus Inoculation: Infect the cells with a pre-titered amount of virus that will cause approximately 80% CPE in the virus control wells after the incubation period.[1] Include a "virus control" (cells + virus, no drug) and a "cell control" (cells only, no virus, no drug).

• Incubation: Incubate the plate at 37°C in a humidified CO₂ incubator until the desired level of CPE is observed in the virus control wells.

• CPE Assessment: Quantify the CPE by staining the cells with neutral red or crystal violet as described in the cytotoxicity assay.

• Data Analysis: Calculate the percentage of CPE inhibition for each compound concentration relative to the virus control. Plot the percentage of inhibition against the drug concentration and use non-linear regression to determine the EC₅₀ value.

Data Interpretation:

• CC₅₀: The concentration of the compound that reduces cell viability by 50%.

• EC₅₀: The concentration of the compound that inhibits the viral cytopathic effect by 50%.

• Selectivity Index (SI): Calculated as the ratio of CC₅₀ to EC₅₀ (SI = CC₅₀ / EC₅₀). A higher SI value indicates a more promising therapeutic window for the compound.

The following diagram illustrates the workflow for the CPE inhibition assay.

Caption: Workflow for determining CC50, EC50, and Selectivity Index.

Mechanism of Action Studies: Enzyme Inhibition Assays

For compounds that show promising antiviral activity, it is essential to elucidate their mechanism of action. If the compound is hypothesized to target a specific viral enzyme, a direct enzyme inhibition assay should be performed.

Protocol 3: SARS-CoV-2 Main Protease (Mpro) Inhibition Assay (FRET-based)

This protocol describes a fluorescence resonance energy transfer (FRET)-based assay to screen for inhibitors of the SARS-CoV-2 main protease (Mpro).

Principle of the Assay:

The assay utilizes a synthetic peptide substrate containing a cleavage site for Mpro, flanked by a fluorophore and a quencher. In the intact substrate, the quencher suppresses the fluorescence of the fluorophore. Upon cleavage by Mpro, the fluorophore and quencher are separated, leading to an increase in fluorescence that can be measured over time. Inhibitors will decrease the rate of substrate cleavage, resulting in a lower fluorescence signal.

Materials:

• Recombinant SARS-CoV-2 Mpro enzyme

• FRET peptide substrate

• Assay buffer (e.g., 20 mM Tris, 100 mM NaCl, 1 mM EDTA, 1 mM DTT, pH 7.3)

• Test compound (oxazole derivative) dissolved in DMSO

• Black 96-well or 384-well plates

• Fluorescence plate reader

Procedure:

• Reagent Preparation: Prepare working solutions of the Mpro enzyme and FRET substrate in the assay buffer.

• Compound Addition: Add the test compound at various concentrations to the wells of the microplate. Include a "no inhibitor" control (DMSO) and a "no enzyme" control.

• Enzyme Incubation: Add the Mpro enzyme to the wells containing the test compound and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding the FRET substrate to all wells.

• Fluorescence Measurement: Immediately begin monitoring the increase in fluorescence over time using a fluorescence plate reader with appropriate excitation and emission wavelengths for the fluorophore-quencher pair.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of fluorescence increase) for each well.

  • Determine the percentage of inhibition for each compound concentration relative to the "no inhibitor" control.

  • Plot the percentage of inhibition against the compound concentration and use non-linear regression to calculate the IC₅₀ value (the concentration of inhibitor that reduces enzyme activity by 50%).

Data Interpretation:

• A low IC₅₀ value indicates a potent inhibitor of Mpro.

• The results of this assay provide direct evidence of the compound's ability to inhibit the target enzyme.

Quantitative Data Summary

The following table provides a template for summarizing the data obtained from the antiviral and cytotoxicity assays for a series of hypothetical oxazole derivatives.

Compound ID	CC₅₀ (µM)	EC₅₀ (µM)	Selectivity Index (SI)	Mpro IC₅₀ (µM)
OXA-001	>100	2.5	>40	1.8
OXA-002	85.3	15.2	5.6	25.7
OXA-003	>100	0.8	>125	0.5
OXA-004	52.1	28.4	1.8	>50
Control Drug	95.0	1.2	79.2	0.9

Conclusion and Future Perspectives

The oxazole scaffold continues to be a highly valuable and versatile platform in the discovery and development of novel antiviral agents. Its favorable physicochemical properties, synthetic tractability, and ability to target a wide range of viral machinery underscore its significance in medicinal chemistry. The protocols detailed in this guide provide a robust framework for the synthesis and evaluation of new oxazole-based antiviral candidates. Future research in this area will likely focus on the design of oxazole derivatives with improved potency against drug-resistant viral strains and the exploration of novel viral targets. The integration of computational modeling with synthetic chemistry and biological evaluation will undoubtedly accelerate the journey of oxazole-based compounds from the laboratory to the clinic.

References

• Oxazole-Based Molecules in Anti-viral Drug Development. (2025).
• Joshi, S., et al. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Egyptian Journal of Basic and Applied Sciences, 10(1), 218-239.
• Review on Therapeutic Diversity of Oxazole Scaffold: An Update. (n.d.).
• Joshi, S., et al. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Semantic Scholar.
• Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. (2025).
• Yadav, P., & Shah, K. (2025). Recent Advancements in the Synthetic Chemistry of Oxazole Derivatives and their Significant Medicinal Applications. Medicinal Chemistry, 21(9), 956-968.
• Discovery of novel oxazole-based macrocycles as anti-coronaviral agents targeting SARS-CoV-2 main protease. (n.d.). PubMed Central.
• Design and experimental validation of the oxazole and thiazole derivatives as potential antivirals against of human cytomegalovirus. (n.d.). PubMed Central.
• Oxazole-Benzenesulfonamide Derivatives Inhibit HIV-1 Reverse Transcriptase Interaction with Cellular eEF1A and Reduce Viral Replication. (2019). Journal of Virology, 93(12).
• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. (2020). Molecules, 25(7), 1604.
• Oxadiazole and oxazole derivatives with their anti-HIV-1 potency in MT-2 cell line assay. (n.d.).
• Synthesis and antioxidant activity screening of thiazole and oxazole derivative compounds. (2022). AIP Conference Proceedings, 2453(1).
• Therapeutic potential of oxazole scaffold: a patent review (2006-2017). (n.d.).
• Anti-HIV Activity of New Substituted 1,3,4-Oxadiazole Derivatives and their Acyclic Nucleoside Analogues. (n.d.).
• Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. (2020). PubMed Central.
• Vistas of Novel Oxazole Derivatives as Potent Antimicrobial Agents. (n.d.). Semantic Scholar.
• In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential. (2025). Protocols.io.
• CPE Inhibition Assay for Antiviral Research. (n.d.).
• Application Notes and Protocols for SARS-CoV-2 Main Protease (Mpro) Inhibitor Screening. (2025). BenchChem.
• Antiviral assay. (n.d.). Bio-protocol.
• General Protocol For Human Interferon Alpha Cytop
• Cytopathic Effect Assay and Plaque Assay to Evaluate in vitro Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63. (2022).
• Application Notes and Protocols for Oxazole Ring Form
• Application Notes and Protocols for Plaque Reduction Assay with Umifenovir. (2025). BenchChem.
• Synthesis, Reactions and Medicinal Uses of Oxazole. (n.d.). Pharmaguideline.
• Robinson–Gabriel synthesis. (n.d.). Wikipedia.

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Green Chemistry in Oxazole Synthesis: A Guide to Sustainable Methodologies

The oxazole scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals, natural products, and functional materials.[1][2] Traditionally, the synthesis of these vital heterocyclic compounds has often relied on methods that involve harsh reaction conditions, hazardous solvents, and multi-step procedures, raising environmental and economic concerns. This guide provides an in-depth exploration of green chemistry approaches for the synthesis of oxazole derivatives, offering detailed protocols and insights for researchers, scientists, and drug development professionals. By embracing principles of sustainability, these methods not only minimize environmental impact but also frequently deliver enhanced yields, shorter reaction times, and simplified purification processes.[3]

The Imperative for Greener Oxazole Synthesis

The principles of green chemistry are not merely an academic exercise; they represent a fundamental shift in chemical synthesis. High demands for oxazole derivatives in various industries can lead to the generation of significant chemical waste.[1] Green synthetic routes address this by focusing on aspects such as atom economy, the use of safer solvents and reagents, energy efficiency, and the design of catalytic processes.[4] This guide will delve into several key green methodologies that have been successfully applied to oxazole synthesis, providing a practical framework for their implementation in the laboratory.

I. Alternative Energy Sources: Microwaves and Ultrasound

Harnessing alternative energy sources like microwave irradiation and ultrasonication can dramatically accelerate chemical transformations, often under milder conditions than conventional heating.

A. Microwave-Assisted Oxazole Synthesis (MAOS)

Microwave heating promotes rapid and uniform heating of the reaction mixture, leading to a significant reduction in reaction times and often cleaner reactions with fewer byproducts.[4][5] A prominent example is the microwave-assisted van Leusen oxazole synthesis.[6]

This protocol details the synthesis of 5-phenyl oxazole from benzaldehyde and p-toluenesulfonylmethyl isocyanide (TosMIC) in an isopropanol medium, which is considered a greener solvent alternative.[6][7]

Experimental Protocol:

• Reactant Combination: In a 50 mL round-bottom flask equipped for microwave synthesis, combine benzaldehyde (1.18 mmol, 1.0 equiv.), 4-toluenesulfonylmethyl isocyanide (TosMIC) (1.18 mmol, 1.0 equiv.), and 10 mL of isopropanol.[3]

• Base Addition: Add potassium phosphate (K₃PO₄) (2.36 mmol, 2.0 equiv.) to the mixture.[3] The use of a strong base like K₃PO₄ is crucial for the deprotonation of TosMIC, initiating the reaction cascade.[7]

• Microwave Irradiation: Place the reaction vessel in a microwave reactor and irradiate the mixture with stirring (800 rpm) at 65°C and 350 W for 8 minutes.[6]

• Reaction Monitoring: Monitor the reaction's completion using Thin Layer Chromatography (TLC).[3]

• Work-up and Isolation: After completion, cool the reaction mixture to room temperature. Remove the isopropanol under reduced pressure. Dilute the residue with water (10 mL) and extract with ethyl acetate (3 x 15 mL).[3]

• Purification: Wash the combined organic layers with water (5 mL) and brine (5 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel.[3]

This method has demonstrated high efficiency, with yields of up to 96% for 5-phenyl oxazole, and is scalable for gram-scale synthesis.[6][7]

Workflow for Microwave-Assisted van Leusen Oxazole Synthesis:

Caption: Workflow for microwave-assisted van Leusen oxazole synthesis.

B. Ultrasound-Assisted Oxazole Synthesis

Sonochemistry, the application of ultrasound to chemical reactions, facilitates reactions through acoustic cavitation. This phenomenon generates localized hot spots with extremely high temperatures and pressures, accelerating reaction rates.[8][9]

This efficient, one-pot, three-component protocol utilizes ultrasound to synthesize 2,4,5-trisubstituted oxazoles from benzoin, an aromatic amine, and an oxidant.[8]

Experimental Protocol:

• Reactant Preparation: In a 50 mL round-bottom flask, combine benzoin (1.0 mmol), the desired aromatic amine (1.2 mmol), and 2-iodoxybenzoic acid (IBX) (1.2 mmol) as the oxidant.[8]

• Solvent Addition: Add dimethyl sulfoxide (DMSO) (5 mL) to the flask.[8]

• Sonication: Place the reaction flask in an ultrasonic bath operating at a frequency of 40 kHz and a controlled temperature of 30°C. The reaction is typically complete within 30-45 minutes.[8]

• Reaction Monitoring: Monitor the reaction progress by TLC.[8]

• Work-up and Isolation: Upon completion, pour the reaction mixture into ice-cold water (50 mL) to precipitate the solid product.[8]

• Purification: Collect the precipitate by vacuum filtration and wash thoroughly with water. The crude product can be further purified by recrystallization from ethanol.[8]

Comparative Data: Conventional vs. Ultrasound-Assisted Synthesis

Method	Reaction Time	Yield (%)	Conditions
Conventional Heating	10-12 hours	70-85	Reflux in DMSO
Ultrasound Irradiation	30-45 minutes	85-95	40 kHz, 30°C

Data synthesized from typical results in the literature.

II. Green Solvents: Ionic Liquids and Deep Eutectic Solvents

The choice of solvent is a critical factor in green chemistry. Ionic liquids (ILs) and deep eutectic solvents (DESs) have emerged as promising alternatives to volatile organic compounds (VOCs).

A. Oxazole Synthesis in Ionic Liquids

Ionic liquids are salts with low melting points that offer advantages such as non-volatility, thermal stability, and recyclability.[10] They can act as both the solvent and a promoter in chemical reactions.[11]

This protocol describes an improved one-pot van Leusen synthesis using an ionic liquid as a recyclable solvent.[10]

Experimental Protocol:

• Reactant Preparation: In a round-bottom flask, add an aliphatic halide (1.2 mmol) and K₂CO₃ (2.0 mmol) to the ionic liquid [bmim]Br (2 mL). Add TosMIC (1.0 mmol) and stir at room temperature for 2 hours.[3]

• Aldehyde Addition: Add the desired aldehyde (1.2 mmol) to the reaction mixture and continue stirring at room temperature for an additional 4-6 hours.[3]

• Reaction Monitoring: Monitor the reaction by TLC.[3]

• Work-up and Isolation: After completion, extract the product with diethyl ether (3 x 10 mL). The ionic liquid can be recovered and reused.[3][10]

• Purification: Combine the organic layers, wash with water, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.[3]

A key advantage of this method is the ability to reuse the ionic liquid for up to six cycles without a significant loss in product yield.[10]

Logical Relationship of Green Principles in Ionic Liquid-Based Synthesis:

Sources

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• 2. tandfonline.com [tandfonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. abap.co.in [abap.co.in]
• 5. ias.ac.in [ias.ac.in]
• 6. pubs.acs.org [pubs.acs.org]
• 7. A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Ultrasound-assisted transition-metal-free catalysis: a sustainable route towards the synthesis of bioactive heterocycles - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02063G [pubs.rsc.org]
• 10. One-Pot Van Leusen Synthesis of 4,5-Disubstituted Oxazoles in Ionic Liquids [organic-chemistry.org]
• 11. ijpsonline.com [ijpsonline.com]

Technical Notes & Optimization

Optimization of reaction conditions for the synthesis of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol

Technical Support Center: Synthesis of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol

From the desk of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol (CAS No: 214553-55-6). This valuable heterocyclic building block is frequently utilized in pharmaceutical development and chemical research.[1] The most direct and widely referenced method for its preparation is the reduction of ethyl 2,4-dimethyl-5-oxazolecarboxylate.[1] This guide is structured to provide in-depth, field-proven insights into optimizing this reaction, troubleshooting common issues, and understanding the chemical principles behind each step.

Core Synthesis Protocol: Reduction of Ethyl 2,4-dimethyl-5-oxazolecarboxylate

This protocol details the standard laboratory procedure for the synthesis of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol.

Reaction Scheme:

Caption: A logical workflow for troubleshooting low yields.

Frequently Asked Questions (FAQs)

Q1: Why is Lithium Aluminum Hydride (LiAlH₄) the preferred reducing agent for this synthesis?

A1: LiAlH₄ is a powerful, unselective reducing agent capable of reducing a wide range of functional groups, including esters, carboxylic acids, and amides. Its high reactivity makes it highly effective for converting the robust ester group in ethyl 2,4-dimethyl-5-oxazolecarboxylate to the primary alcohol, often in high yield when conditions are controlled. [1]Milder reducing agents like sodium borohydride (NaBH₄) are generally not reactive enough to reduce esters efficiently.

Q2: The protocol specifies a very low temperature (-78°C to -100°C). Is this strictly necessary?

A2: Yes, this is a critical parameter. The reduction of an ester by LiAlH₄ is highly exothermic. Running the reaction at very low temperatures allows for precise control over the reaction rate and heat generation. This minimizes the risk of side reactions, such as over-reduction or potential degradation of the oxazole ring, thereby maximizing the yield and purity of the desired product. [1] Q3: What are the critical safety precautions when working with LiAlH₄?

A3: LiAlH₄ is a pyrophoric solid that reacts violently with water and other protic solvents to produce flammable hydrogen gas.

• Handling: Always handle LiAlH₄ in an inert atmosphere (glovebox or under nitrogen/argon).

• Quenching: The quenching process is extremely hazardous if done improperly. Always perform the quench at low temperatures (e.g., 0°C or below) and add the quenching agents (water, aqueous base) slowly and dropwise with vigorous stirring. Never add the reaction mixture to water.

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, safety glasses, and appropriate gloves.

Q4: How does the choice of solvent impact the reaction?

A4: The solvent plays a crucial role in LiAlH₄ reductions. Ethereal solvents like diethyl ether or tetrahydrofuran (THF) are required because they are aprotic (do not react with LiAlH₄) and effectively solvate the lithium and aluminum ions, facilitating the reaction. The choice between them can influence reaction temperature and solubility. Diethyl ether is often used for its low boiling point, which simplifies removal, and its ability to be used at very low temperatures. [1]The polarity of the solvent can also influence the regioselectivity in other types of oxazole syntheses, but for this reduction, its primary role is to be an inert medium. [2]

Table 1: Optimized Reaction Condition Parameters

Parameter	Recommended Condition	Rationale & Expertise
Temperature	-78°C to -100°C	Controls high reactivity of LiAlH₄, prevents side reactions, and maximizes yield. [1][3]
Solvent	Anhydrous Diethyl Ether	Aprotic, effectively solvates reagents, and is suitable for very low temperatures. [1]
LiAlH₄ Stoichiometry	1.2 - 1.5 equivalents	Ensures the reaction goes to completion by accounting for any slight moisture or impurities.
Addition Method	Dropwise addition of ester to LiAlH₄	Prevents localized overheating and uncontrolled reaction rates.
Atmosphere	Inert (Nitrogen or Argon)	Prevents LiAlH₄ from reacting with atmospheric moisture and oxygen.

References

• BenchChem. (2025).
• Smolecule. (n.d.). (2,4-Dimethyl-1,3-oxazol-5-yl)methanol.
• ResearchGate. (n.d.).

Sources

• 1. Buy (2,4-Dimethyl-1,3-oxazol-5-yl)methanol | 214553-55-6 [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Navigating the Labyrinth of Oxazole Synthesis: A Technical Support Guide to Common Side Products

For Immediate Release

To Researchers, Scientists, and Drug Development Professionals,

The synthesis of 2,4,5-substituted oxazoles is a cornerstone of modern medicinal chemistry, providing a scaffold for a vast array of pharmacologically active compounds. However, the path to these valuable heterocycles is often fraught with the formation of undesired side products, leading to diminished yields, complex purification challenges, and project delays. This technical support center is designed to serve as a comprehensive resource for troubleshooting common side reactions encountered during the synthesis of 2,4,5-substituted oxazoles. Herein, we delve into the mechanistic underpinnings of side product formation in three of the most prevalent synthetic routes—the Robinson-Gabriel, Fischer, and Van Leusen syntheses—and provide actionable, field-proven strategies to mitigate these issues.

Frequently Asked Questions (FAQs) in Oxazole Synthesis

Q1: What are the most common classes of side products encountered in 2,4,5-substituted oxazole synthesis?

A1: Across the most common synthetic methodologies, side products typically arise from incomplete reactions, the inherent reactivity of starting materials and reagents, or suboptimal reaction conditions. The most frequently observed classes of side products include incompletely cyclized intermediates, alternative heterocyclic ring systems (such as oxazolidinones), and products resulting from the decomposition or side reactions of reagents, such as nitrile formation in the Van Leusen synthesis.[1][2] The specific nature of the side products is intrinsically linked to the chosen synthetic route.

Q2: How can I generally minimize the formation of side products in my oxazole synthesis?

A2: A meticulous approach to reaction setup and execution is paramount. Key general strategies include:

• Strict Anhydrous Conditions: Water can react with dehydrating agents, hydrolyze sensitive intermediates, and promote undesired side reactions.[1] Ensure all glassware is oven-dried and solvents are rigorously dried prior to use.

• High-Purity Starting Materials: Impurities in starting materials, such as the presence of ketones in aldehydes for the Van Leusen synthesis, can lead to the formation of significant side products.[2]

• Controlled Reagent Addition and Temperature Management: The dropwise addition of reagents and careful temperature control can prevent localized high concentrations and exothermic events that may lead to decomposition or alternative reaction pathways.[3]

• Reaction Monitoring: Diligent monitoring of the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) allows for timely quenching of the reaction to maximize the yield of the desired product and prevent its degradation.

Troubleshooting Guide: The Robinson-Gabriel Synthesis

The Robinson-Gabriel synthesis, a classic method for oxazole formation, involves the cyclodehydration of 2-acylamino ketones. While powerful, this reaction is sensitive to the choice of dehydrating agent and reaction conditions.[4]

Issue 1: Low Yields and Complex Product Mixtures Due to Harsh Dehydrating Agents

Q: My Robinson-Gabriel reaction is resulting in a low yield and a complex mixture of products. I am using concentrated sulfuric acid as the dehydrating agent. What is happening and how can I improve this?

A: (Expertise & Experience) Strong protic acids like concentrated sulfuric acid (H₂SO₄) and strong Lewis acids like phosphorus pentachloride (PCl₅) can be overly aggressive, leading to charring, sulfonation of aromatic rings, or other undefined side reactions, which significantly lower the yield of the desired oxazole.[3] The use of PCl₅ can also lead to the formation of geminal dichlorides from ketone functionalities.[1]

(Trustworthiness) To mitigate this, a survey of milder dehydrating agents is recommended. The choice of a suitable agent is often substrate-dependent, and a small-scale screen can save significant time and material.

Table 1: Comparison of Dehydrating Agents in the Robinson-Gabriel Synthesis

Dehydrating Agent	Typical Reported Yields	Potential Issues & Side Products
Concentrated H₂SO₄	Variable, often low	Charring, sulfonation of aromatic rings.[3]
POCl₃	Variable	Can lead to chlorinated byproducts if not carefully controlled.
PCl₅	Often low	Formation of geminal dichlorides from ketones.[1]
Polyphosphoric Acid (PPA)	50-60%	Can be viscous and difficult to stir; requires elevated temperatures.[5]
Trifluoroacetic Anhydride (TFAA)	Good to excellent	Can be volatile and corrosive; requires careful handling.[6]
Burgess Reagent	Good to excellent	Mild conditions, but the reagent is expensive.[1]
Triphenylphosphine/Iodine	Good	Stoichiometric amounts of triphenylphosphine oxide byproduct can complicate purification.[4]

dot

Caption: Troubleshooting workflow for low yields in Robinson-Gabriel synthesis.

Experimental Protocol: Optimized Robinson-Gabriel Synthesis Using PPA

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the 2-acylamino ketone (1.0 eq).

• Add polyphosphoric acid (PPA) (10-20 wt eq) to the flask.

• Heat the reaction mixture to 120-160 °C with vigorous stirring.

• Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of hexane and ethyl acetate).

• Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with stirring.

• Neutralize the aqueous solution with a saturated solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Troubleshooting Guide: The Fischer Oxazole Synthesis

The Fischer oxazole synthesis provides a route to 2,5-disubstituted oxazoles from a cyanohydrin and an aldehyde in the presence of anhydrous hydrogen chloride.[7] The seemingly straightforward conditions can mask a propensity for specific side product formation.

Issue 2: Formation of Oxazolidinone and Chloro-oxazoline Byproducts

Q: My Fischer oxazole synthesis is yielding significant amounts of two byproducts that are difficult to separate from my desired oxazole. How can I identify and prevent their formation?

A: (Expertise & Experience) The two most common byproducts in the Fischer oxazole synthesis are the 2,5-disubstituted-4-oxazolidinone and a chloro-oxazoline intermediate.[7] The oxazolidinone arises from the hydrolysis of an intermediate in the presence of trace amounts of water. The chloro-oxazoline is a key intermediate in the reaction mechanism; its isolation as a byproduct indicates that the final elimination of HCl to form the aromatic oxazole is incomplete.[7]

(Trustworthiness) The key to preventing the formation of both byproducts is to maintain strictly anhydrous conditions. Any moisture present in the reaction can lead to the formation of the oxazolidinone. Incomplete saturation of the reaction mixture with dry HCl gas can result in the incomplete conversion of the chloro-oxazoline intermediate to the final product.

dot

Caption: Pathways to desired oxazole and byproducts in Fischer synthesis.

Table 2: Spectroscopic Identification of Fischer Oxazole Synthesis Byproducts

Compound	Key ¹H NMR Features (Typical δ, ppm)	Key ¹³C NMR Features (Typical δ, ppm)	Key IR Features (cm⁻¹)
Desired Oxazole	Aromatic protons in the expected regions.	Signals for the C2, C4, and C5 carbons of the oxazole ring (typically 150-165, 120-140, and 135-155 ppm, respectively).	C=N stretch (~1650 cm⁻¹), C=C stretch (~1580 cm⁻¹).
Oxazolidinone	A methine proton adjacent to the nitrogen (CH-N) around 4.5-5.5 ppm. An N-H proton if unsubstituted.	A carbonyl carbon (C=O) signal around 170-180 ppm.	Strong C=O stretch (~1750 cm⁻¹), N-H stretch if present (~3200 cm⁻¹).
Chloro-oxazoline	A methine proton adjacent to the chlorine (CH-Cl) around 5.0-6.0 ppm.	A carbon bearing a chlorine atom (C-Cl) around 60-70 ppm.	C=N stretch (~1670 cm⁻¹).

Experimental Protocol: Minimizing Byproducts in the Fischer Oxazole Synthesis

• Ensure all glassware is thoroughly oven-dried and cooled under a stream of dry nitrogen or argon.

• Use freshly distilled, anhydrous solvents (e.g., diethyl ether).

• Dry the hydrogen chloride gas by passing it through a drying tube filled with anhydrous calcium chloride before bubbling it into the reaction mixture.

• Dissolve the cyanohydrin (1.0 eq) and the aldehyde (1.0 eq) in the anhydrous solvent.

• Cool the solution in an ice bath and slowly bubble the dry HCl gas through the solution for 30-60 minutes, or until the solution is saturated.

• Seal the reaction vessel and stir at room temperature, monitoring the reaction by TLC.

• Upon completion, collect the precipitated oxazole hydrochloride by filtration.

• Wash the solid with cold, anhydrous ether to remove any unreacted starting materials or soluble byproducts.

• The free oxazole can be obtained by treating the hydrochloride salt with a mild base (e.g., aqueous sodium bicarbonate).

Troubleshooting Guide: The Van Leusen Oxazole Synthesis

The Van Leusen synthesis is a versatile method for preparing 5-substituted oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC).[2] However, the reactivity of TosMIC and the reaction intermediates can lead to several common side products.

Issue 3: Formation of Nitrile Byproducts and Stable Oxazoline Intermediates

Q: My Van Leusen reaction is producing a significant amount of a nitrile byproduct, and I am also isolating a stable oxazoline intermediate. How can I favor the formation of the desired oxazole?

A: (Expertise & Experience) The formation of a nitrile byproduct is a classic issue in the Van Leusen synthesis and is almost always due to the presence of ketone impurities in your aldehyde starting material.[8] The reaction of ketones with TosMIC follows a different mechanistic pathway that leads to nitriles.[8] The isolation of the 4-tosyl-4,5-dihydrooxazole (oxazoline) intermediate indicates that the final base-promoted elimination of the tosyl group is incomplete.[2]

(Trustworthiness) To prevent nitrile formation, it is crucial to use highly pure aldehyde, free from any ketone contaminants. Purification of the aldehyde by distillation or column chromatography prior to the reaction is highly recommended. To drive the reaction to the desired oxazole and avoid the accumulation of the oxazoline intermediate, several strategies can be employed, including the use of a stronger base, increasing the reaction temperature, or extending the reaction time.[2]

dot

Caption: Competing reaction pathways in the Van Leusen synthesis.

Table 3: Troubleshooting Guide for the Van Leusen Oxazole Synthesis

Issue	Probable Cause	Recommended Solution(s)
Significant Nitrile Byproduct	Presence of ketone impurities in the aldehyde starting material.[8]	Purify the aldehyde by distillation or column chromatography before use.
Isolation of Stable Oxazoline Intermediate	Incomplete elimination of the tosyl group.[2]	1. Increase Reaction Temperature: Gently heat the reaction mixture (e.g., to 40-50 °C) after the initial addition of reagents.[2]2. Use a Stronger Base: Switch to a stronger, non-nucleophilic base like potassium tert-butoxide or DBU.[2]3. Extend Reaction Time: Allow the reaction to proceed for a longer duration.[2]
Low Overall Yield, Presence of N-(tosylmethyl)formamide	Hydrolysis or decomposition of TosMIC.	Ensure strictly anhydrous conditions. Use freshly opened or purified TosMIC.

Experimental Protocol: Optimized Van Leusen Synthesis to Maximize Oxazole Formation

• To a solution of the purified aldehyde (1.0 eq) in a dry solvent such as THF or DME, add TosMIC (1.1 eq).

• Cool the mixture to 0 °C and add a solution of a strong, non-nucleophilic base (e.g., potassium tert-butoxide, 1.2 eq) in the same solvent dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and then gently heat to 40-50 °C.

• Monitor the reaction by TLC until the oxazoline intermediate is no longer observed.

• Cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

By understanding the mechanistic origins of common side products and implementing these targeted troubleshooting strategies, researchers can significantly improve the efficiency and reliability of their 2,4,5-substituted oxazole syntheses.

References

• Organic Chemistry Portal. Van Leusen Reaction. [Link]

• Lin, S., et al. (2001). 1H Nuclear Magnetic Resonance Study of Oxazolidinone Binding to Bacterial Ribosomes. Antimicrobial Agents and Chemotherapy, 45(3), 852-856. [Link]

• Padwa, A., et al. (2007). p-Toluenesulfonylmethyl Isocyanide (TosMIC). e-EROS Encyclopedia of Reagents for Organic Synthesis. [Link]

• SynArchive. Robinson-Gabriel Synthesis. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Oxazole. [Link]

• Wikipedia. Robinson–Gabriel synthesis. [Link]

• Gáspár, A., & Keglevich, G. (2018). Comparative Computational Study on the Robinson–Gabriel Synthesis and Bischler–Napieralski Reaction: Density Functional Theory Investigation of T3P‐Mediated Ring Closure. ChemistrySelect, 3(42), 11925-11933. [Link]

• El-Gendy, A. A., et al. (2010). Stability Studies of Oxazolidine-Based Compounds Using 1H NMR Spectroscopy. Journal of Pharmaceutical Sciences, 99(11), 4613-4621. [Link]

• ResearchGate. 1 H NMR (DMSO-d 6 of oxazolidinone 2a. [Link]

• ResearchGate. 1 H NMR spectrum of oxazolidinone 9-d 2 in CDCl 3. [Link]

• NROChemistry. Van Leusen Reaction. [Link]

• Joshi, S., & Choudhary, A. N. (2022). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences, 84(2), 275-287. [Link]

• Doemling, A. (2005). Toluenesulphonylmethyl isocyanide (TOSMIC) and the van Leusen MCR. Organic Chemistry Portal. [Link]

• O'Brien, A. G., et al. (2023). A Cyanide-Free Synthesis of Nitriles Exploiting Flow Chemistry. Reaction Chemistry & Engineering, 8(11), 2639-2644. [Link]

• Neha, K., et al. (2021). Synthetic approaches for oxazole derivatives: A review. Synthetic Communications, 51(23), 3465-3490. [Link]

• Pulici, M., et al. (2005). Trifluoroacetic anhydride-mediated solid-phase version of the Robinson-Gabriel synthesis of oxazoles. Organic Letters, 7(11), 2141-2144. [Link]

• El-Gendy, A. A., et al. (2010). Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. Journal of Pharmaceutical Sciences, 99(11), 4613-4621. [Link]

• Ali, F., et al. (2021). TOSMIC REAGENT: AN EXCELLENT PRECURSOR IN THE SYNTHESIS OF BIOLOGICALLY ACTIVE HETEROCYCLES. Rasayan Journal of Chemistry, 14(3), 1836-1849. [Link]

• Palmer, D. C. (Ed.). (2004). Oxazoles: Synthesis, Reactions, and Spectroscopy, Part A. John Wiley & Sons.

• Stark, T., et al. (2015). Synthesis and Identification of 3-Oxazolines in Cocoa. Journal of Agricultural and Food Chemistry, 63(23), 5673-5680. [Link]

• Varsal. TosMIC Whitepaper. [Link]

• Singh, S., et al. (2021). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. World Journal of Pharmacy and Pharmaceutical Sciences, 10(9), 1145-1166. [Link]

• Wikipedia. Fischer oxazole synthesis. [Link]

• Wang, J., et al. (2017). Acid-Promoted Multicomponent Tandem Cyclization to Synthesize Fully Substituted Oxazoles via Robinson-Gabriel-Type Reaction. The Journal of Organic Chemistry, 82(13), 6957-6965. [Link]

• O'Brien, A. G., et al. (2023). A cyanide-free synthesis of nitriles exploiting flow chemistry. Reaction Chemistry & Engineering, 8(11), 2639-2644. [Link]

• Sviridovs, D., et al. (2016). The first example of an unusual rearrangement in the van Leusen imidazole synthesis. Chemistry of Heterocyclic Compounds, 52(8), 619-621. [Link]

• Wikipedia. Aza-Wittig reaction. [Link]

• Gonzalez-Lopez, V., et al. (2007). Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles. Tetrahedron, 63(35), 8565-8574. [Link]

• ResearchGate. Synthesis of substituted 1,3,4-oxadiazole derivatives. [Link]

• Al-Majid, A. M., et al. (2023). Synthesis, Spectroscopic, and Thermal Analyses of 2-Oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate. Molbank, 2023(3), M1672. [Link]

• Marsden, S. P., & O'Brien, P. (2014). Catalytic Wittig and aza-Wittig reactions. Beilstein Journal of Organic Chemistry, 10, 2415-2442. [Link]

• ResearchGate. Fischer oxazole synthesis. [Link]

• Organic Chemistry Portal. Chemistry of sulfonylmethyl isocyanides. 13. A general one-step synthesis of nitriles from ketones using tosylmethyl isocyanide. Introduction of a one-carbon unit. [Link]

• Organic Chemistry Portal. Wittig Reaction. [Link]

• ResearchGate. Oxazoline chemistry part III. Synthesis and characterisation of [2-(2′-anilinyl)-2-oxazolines] and some related compounds. [Link]

• Bakunov, S. A., et al. (2016). One-Pot Sequence of Staudinger/aza-Wittig/Castagnoli–Cushman Reactions Provides Facile Access to Novel Natural-like Polycyclic Ring Systems. Molecules, 21(8), 1047. [Link]

• Joshi, S., & Choudhary, A. N. (2022). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Indian Journal of Pharmaceutical Sciences, 84(2), 275-287. [Link]

• Drzazga, Z., et al. (2022). Oxazoline scaffold in synthesis of benzosiloxaboroles and related ring-expanded heterocycles. RSC Advances, 12(37), 24209-24217. [Link]

• Hassner, A., & Fischer, B. (1993). new chemistry of oxazoles. Heterocycles, 35(2), 1441-1456. [Link]

• Stark, T., et al. (2015). Synthesis and Identification of 3-Oxazolines in Cocoa. Journal of Agricultural and Food Chemistry, 63(23), 5673-5680. [Link]

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Technical Support Center: Overcoming Poor Regioselectivity in Substituted Oxazole Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for oxazole synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of synthesizing substituted oxazoles with high regiochemical control. The oxazole scaffold is a privileged heterocycle in numerous FDA-approved drugs and biologically active natural products, making its efficient and selective synthesis a critical objective.[1][2][3][4][5]

Poor regioselectivity is a frequent impediment, leading to difficult-to-separate isomeric mixtures, reduced yields, and increased downstream processing costs. This document provides in-depth, field-proven insights in a direct question-and-answer format to address the specific challenges you may encounter in the lab.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the principles of regioselectivity in common oxazole syntheses.

Q1: What are the key factors controlling regioselectivity in classical oxazole syntheses like the van Leusen and Robinson-Gabriel reactions?

A1: In classical methods, regioselectivity is intrinsically linked to the starting materials and the reaction mechanism.

• Van Leusen Oxazole Synthesis: This reaction typically forms 5-substituted oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC).[3][4] The regiochemical outcome is highly reliable because the mechanism involves the aldehyde carbon becoming C5 and the isocyanide carbon becoming C2 of the oxazole ring.[3][6] Poor selectivity in a van Leusen context usually arises from side reactions or, in modified versions, the choice of reactants. For instance, the one-pot synthesis of 4,5-disubstituted oxazoles depends on the sequential reaction of TosMIC with an aliphatic halide (forms the C4 substituent) and then an aldehyde (forms the C5 substituent).[4][7]

• Robinson-Gabriel Synthesis: This method involves the cyclodehydration of α-acylamino ketones.[5][8] The regiochemistry is predetermined by the structure of the starting ketone. The carbonyl group of the ketone becomes C5, while the acylated amino group provides C2 and N3. Regioselectivity issues are rare if the starting α-acylamino ketone is pure and unsymmetrical in a way that doesn't offer alternative cyclization pathways. The primary challenge here is often the harsh reaction conditions (e.g., concentrated H₂SO₄, POCl₃), which can limit functional group tolerance.[5][9]

Q2: I'm using a modern palladium-catalyzed direct C-H arylation to functionalize an oxazole core. How do the catalyst, ligands, and solvent dictate whether my aryl group adds to the C2 or C5 position?

A2: This is a critical question in modern oxazole chemistry. Direct C-H functionalization is powerful but notoriously sensitive to reaction parameters. The regioselectivity between the electron-deficient C2 position and the more electron-rich C5 position is controlled by a delicate interplay of factors.

• Mechanism & Basicity: The reaction generally proceeds via a concerted metalation-deprotonation (CMD) pathway. The C2 proton is the most acidic, while the C5 position is more nucleophilic.[1][8] Therefore, the reaction can be directed to either position by tuning conditions to favor a specific mechanistic pathway.

• Ligand Choice: Sterically bulky and electron-rich phosphine ligands are paramount. Task-specific ligands have been developed to selectively direct the arylation. For example, bulky biaryl phosphines can sterically block one position, favoring reaction at the other.[7][10]

• Solvent Polarity: This is perhaps the most decisive factor. As demonstrated by Strotman, Chobanian, et al., a distinct solvent-based switch in regioselectivity can be achieved.[7][10]

  • Polar solvents (e.g., DMA, NMP) favor C-5 arylation . The polar environment is believed to stabilize a transition state where the palladium catalyst coordinates to the more electron-rich C4-C5 double bond.

  • Nonpolar solvents (e.g., Toluene, Dioxane) favor C-2 arylation . In a nonpolar medium, the reaction is thought to be directed by the acidity of the C-H bond, making the C2 position the preferential site for metalation.[7][10]

Q3: What are the primary benefits of using metal-catalyzed cascade or domino reactions for synthesizing substituted oxazoles?

A3: Cascade reactions offer significant advantages in terms of efficiency and atom economy. Instead of building a pre-functionalized starting material, these methods construct the oxazole ring and install substituents in a single, uninterrupted sequence.

• Efficiency: They reduce the number of synthetic steps, workup procedures, and purification stages, saving time and resources.

• Novel Regioselectivity: Cascade reactions can provide access to substitution patterns that are difficult to achieve with traditional methods. For example, a palladium-catalyzed/copper-mediated oxidative cyclization can produce trisubstituted oxazoles from enolates, amides, and an oxygen source (water), with the regiochemistry defined by the coupling partners.[11] Similarly, iodine-catalyzed domino reactions starting from aryl methyl ketones and α-amino acids can yield 2,5-disubstituted oxazoles with excellent functional group tolerance under metal-free conditions.[12][13]

Troubleshooting Guide

This section provides solutions to specific experimental problems.

Problem 1: My direct C-H arylation of oxazole with an aryl bromide is producing a nearly 1:1 mixture of C2- and C5-arylated products. How can I achieve high selectivity for a single isomer?

This is a classic regioselectivity challenge. Achieving high selectivity requires precise control over the reaction conditions, as the energetic barrier for reaction at either site can be similar.

Troubleshooting Workflow

Caption: Troubleshooting workflow for achieving regioselectivity in direct arylation.

Causality Explained: The choice of solvent is the primary lever. A polar solvent like DMA stabilizes the more polar transition state involved in the palladation of the electron-rich C5 position. Conversely, a nonpolar solvent like toluene does not offer this stabilization, and the reaction defaults to the kinetically faster deprotonation at the most acidic C2 position.[7][10] The ligand fine-tunes this preference through steric and electronic effects.

Problem 2: My Robinson-Gabriel synthesis is giving a low yield, and I see significant decomposition of my starting material. What are some milder, alternative methods to synthesize a 2,5-disubstituted oxazole?

The harsh, strongly acidic, and dehydrating conditions of the classical Robinson-Gabriel synthesis are incompatible with many sensitive functional groups.[5] Fortunately, numerous modern alternatives exist.

Recommended Alternatives:

• Iodine-Catalyzed Tandem Oxidative Cyclization: This is an excellent metal-free option. It proceeds under mild conditions by reacting readily available aryl methyl ketones with α-amino acids in the presence of iodine.[12][13] This method shows broad substrate scope and excellent functional group compatibility.[12]

• Cobalt(III)-Catalyzed Cross-Coupling: For a robust catalytic approach, consider the [3+2] cycloaddition of N-pivaloyloxyamides and alkynes. This method operates under mild conditions and features a broad substrate scope, even allowing for the one-step synthesis of natural products like texamine.[14]

• Copper-Catalyzed Cycloaddition: A highly regioselective synthesis of 2,5-disubstituted oxazoles can be achieved via the copper(I)-catalyzed reaction of acyl azides and 1-alkynes.[1]

Mechanism Insight: Solvent-Controlled Regioselectivity

Caption: Solvent influence on Concerted Metalation-Deprotonation (CMD) pathways.

Validated Experimental Protocols

The following protocols are adapted from peer-reviewed literature and are designed to provide high regioselectivity.

Table 1: Comparative Conditions for Regioselective Direct Arylation of Oxazole[10]

Parameter	Protocol 1: C5-Selective Arylation	Protocol 2: C2-Selective Arylation
Target	5-Aryl-1,3-oxazole	2-Aryl-1,3-oxazole
Catalyst	5 mol % Pd(OAc)₂	5 mol % Pd(OAc)₂
Ligand	10 mol % RuPhos (or SPhos)	10 mol % P(Cy)₃
Base	3.0 equiv. K₂CO₃	3.0 equiv. K₂CO₃
Solvent	DMA (N,N-Dimethylacetamide)	Toluene
Additive	0.4 equiv. Pivalic Acid (PivOH)	0.4 equiv. Pivalic Acid (PivOH)
Temperature	110 °C	110 °C
Reactants	Aryl Halide (1.0 equiv), Oxazole (2.0 equiv)	Aryl Halide (1.0 equiv), Oxazole (2.0 equiv)
Typical Selectivity	>99:1 (C5:C2)	>1:99 (C5:C2)

Protocol 1: Highly Regioselective C-5 Arylation of Oxazole

This protocol is adapted from Strotman, N. A., et al., Org. Lett., 2010.[7][10]

• Setup: To an oven-dried Schlenk tube, add Pd(OAc)₂ (5 mol %), RuPhos (10 mol %), and K₂CO₃ (3.0 equiv.).

• Inert Atmosphere: Seal the tube with a septum, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Reagent Addition: Add the aryl halide (1.0 equiv.), pivalic acid (0.4 equiv.), and DMA (to achieve a 0.2 M concentration of the aryl halide).

• Final Addition: Add oxazole (2.0 equiv.) via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at 110 °C and stir for 16-24 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure 5-aryloxazole.

Protocol 2: One-Pot Synthesis of 4,5-Disubstituted Oxazoles via Modified Van Leusen Reaction

This protocol is based on the work of Wu, B., et al., Synlett, 2009, which utilizes ionic liquids.[7]

• Setup: In a round-bottom flask, combine the aldehyde (1.0 mmol), an aliphatic halide (e.g., benzyl bromide, 1.2 mmol), and potassium carbonate (2.0 mmol) in an ionic liquid such as [bmim]Br (2 mL).

• Initial Stirring: Stir the heterogeneous mixture vigorously at room temperature for 30 minutes.

• TosMIC Addition: Add TosMIC (1.0 mmol) to the reaction mixture in one portion.

• Reaction Monitoring: Continue stirring at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). Aromatic aldehydes with electron-withdrawing groups may react faster.[4]

• Workup: Upon completion, add water (10 mL) and extract the product with diethyl ether or ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the residue by silica gel chromatography to obtain the desired 4,5-disubstituted oxazole. The ionic liquid can often be recovered and reused.[7]

References

• Title: Synthesis of 1,3-oxazoles Source: Organic Chemistry Portal URL: [Link]

• Title: Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective Source: Taylor & Francis Online URL: [Link]

• Title: Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective Source: Semantic Scholar URL: [Link]

• Title: Synthesis, Reactions and Medicinal Uses of Oxazole Source: Pharmaguideline URL: [Link]

• Title: Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis Source: PubMed Central (PMC) URL: [Link]

• Title: Synthetic approaches for oxazole derivatives: A review Source: ResearchGate URL: [Link]

• Title: Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis Source: MDPI URL: [Link]

• Title: Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review Source: Indian Journal of Pharmaceutical Sciences URL: [Link]

• Title: Regioselective synthesis of oxazole derivatives via palladium-catalyzed and copper-mediated cascade oxidative cyclization Source: Royal Society of Chemistry URL: [Link]

• Title: Highly Regioselective Palladium-Catalyzed Direct Arylation of Oxazole at C-2 or C-5 with Aryl Bromides, Chlorides, and Triflates Source: ACS Publications URL: [Link]

• Title: Simple and Efficient Preparation of 2,5-Disubstituted Oxazoles via a Metal-Free-Catalyzed Cascade Cyclization Source: ACS Publications URL: [Link]

• Title: Master Chemist Shares Van Leusen Oxazole Synthesis Secrets! Source: YouTube URL: [Link]

• Title: Regioselective functionalization of aryl azoles as powerful tool for the synthesis of pharmaceutically relevant targets Source: PubMed Central (PMC) URL: [Link]

• Title: Mechanism of van Leusen oxazole synthesis Source: ResearchGate URL: [Link]

• Title: A systematic appraisal on catalytic synthesis of 1,3-oxazole derivatives Source: ScienceDirect URL: [Link]

• Title: Synthesis of 2,5-disubstituted oxazoles via cobalt(iii)-catalyzed cross-coupling of N-pivaloyloxyamides and alkynes Source: Royal Society of Chemistry URL: [Link]

• Title: Regioselective Functionalization of the Oxazole Scaffold Using TMP-Bases of Mg and Zn Source: ACS Publications URL: [Link]

• Title: Direct Synthesis of 2,5-Disubstituted Oxazoles through an Iodine-Catalyzed Decarboxylative Domino Reaction Source: ACS Publications URL: [Link]

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• 11. Regioselective synthesis of oxazole derivatives via palladium-catalyzed and copper-mediated cascade oxidative cyclization - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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• 14. Synthesis of 2,5-disubstituted oxazoles via cobalt(iii)-catalyzed cross-coupling of N-pivaloyloxyamides and alkynes - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Strategies to enhance the reaction rate of oxazole formation

Welcome to the technical support center for oxazole synthesis. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize their synthetic routes to oxazole-containing molecules. Here, we move beyond simple protocols to address the common challenges encountered in the lab, focusing on strategies to enhance reaction rates and improve yields. Our approach is rooted in mechanistic understanding to empower you to troubleshoot your experiments effectively.

Foundational Principles: Understanding the Pace of Oxazole Formation

Before troubleshooting, it's crucial to understand the core reaction mechanisms, as the rate-limiting step in one synthesis may not be the same in another. Oxazoles are typically formed via cyclodehydration or oxidative cyclization reactions. Major synthetic pathways include the Robinson-Gabriel, Fischer, and Van Leusen syntheses, each with its own kinetic profile.[1][2]

• Robinson-Gabriel Synthesis: Involves the cyclodehydration of 2-acylamino ketones. The rate is often dependent on the efficacy of the dehydrating agent (e.g., H₂SO₄, P₂O₅, TsOH) and the stability of the intermediate oxazoline, which must be dehydrated to the final oxazole.

• Fischer Oxazole Synthesis: A reaction between cyanohydrins and aldehydes or ketones under acidic conditions. The rate is influenced by the formation of the initial adduct and the subsequent cyclization and dehydration steps.

• Van Leusen Oxazole Synthesis: This versatile method uses tosylmethyl isocyanide (TosMIC) as a key reagent reacting with an aldehyde.[1] The reaction proceeds via a [3+2] cycloaddition, and its rate can be significantly influenced by the choice of base and solvent.[3]

The following diagram illustrates a generalized pathway for oxazole formation, highlighting the critical cyclization and dehydration/oxidation steps where bottlenecks often occur.

Sources

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of HPLC Methods for Oxazole Derivative Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of active pharmaceutical ingredients (APIs) is a cornerstone of reliable and reproducible results. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methods for the quantification of oxazole derivatives, a class of heterocyclic compounds of significant interest in medicinal chemistry due to their diverse pharmacological activities.[1] This document moves beyond a simple recitation of protocols to explain the underlying scientific principles and rationale behind the validation process, ensuring a robust and defensible analytical method.

The validation of an analytical procedure is the process by which it is established, by laboratory studies, that the performance characteristics of the procedure meet the requirements for the intended analytical applications.[2] For HPLC methods, this is not merely a suggestion but a requirement by regulatory bodies worldwide, as outlined in the International Council for Harmonisation (ICH) guidelines.[2][3] This guide will adhere to the principles of the ICH Q2(R1) guideline to provide a framework for validating HPLC methods for oxazole derivatives.[2]

Choosing the Right Chromatographic Approach: A Comparative Overview

The two most common HPLC modes for the analysis of small molecules like oxazole derivatives are Reversed-Phase (RP-HPLC) and Normal-Phase (NP-HPLC). The choice between them is critical and depends on the physicochemical properties of the analyte.

Reversed-Phase HPLC (RP-HPLC) is the workhorse of the pharmaceutical industry. It utilizes a non-polar stationary phase (typically C18 or C8) and a polar mobile phase (e.g., a mixture of water or buffer with acetonitrile or methanol).[4][5] Non-polar compounds are retained longer on the column, making it ideal for a wide range of moderately polar to non-polar oxazole derivatives.

Normal-Phase HPLC (NP-HPLC) , conversely, employs a polar stationary phase (like silica or alumina) and a non-polar mobile phase (such as hexane or heptane mixed with a polar modifier like isopropanol or ethyl acetate).[4] This technique is particularly advantageous for very polar compounds or for separating isomers.[4][6]

Feature	Reversed-Phase HPLC (RP-HPLC)	Normal-Phase HPLC (NP-HPLC)	Rationale for Oxazole Derivatives
Stationary Phase	Non-polar (e.g., C18, C8)	Polar (e.g., Silica, Alumina)	The polarity of the specific oxazole derivative dictates the choice. Many derivatives are amenable to RP-HPLC.
Mobile Phase	Polar (e.g., Acetonitrile/Water, Methanol/Buffer)	Non-polar (e.g., Hexane/Isopropanol)	RP-HPLC offers a wider range of aqueous-organic mobile phases, providing greater flexibility in method development.
Elution Order	Polar compounds elute first.	Non-polar compounds elute first.	Understanding the elution order is crucial for identifying the main peak from impurities or degradants.
Typical Applications	Broad applicability for moderately polar to non-polar compounds.	Very polar compounds, isomers, and compounds not soluble in aqueous phases.[4]	RP-HPLC is generally the first choice for its versatility and robustness in pharmaceutical analysis.[5]

The Blueprint for a Defensible Method: A Step-by-Step Validation Protocol

A comprehensive validation protocol is essential for a systematic approach to method validation.[7][8] It ensures that all necessary parameters are evaluated and documented.[7]

Caption: HPLC Method Validation Workflow

Core Validation Parameters: A Deep Dive

According to ICH Q2(R1), the following parameters must be considered for the validation of an analytical method for the quantification of an API.[2][9]

Specificity and Forced Degradation Studies

Specificity is the ability to assess unequivocally the analyte in the presence of components which may be expected to be present, such as impurities, degradants, and matrix components.[8] For stability-indicating methods, forced degradation studies are indispensable.[10][11]

Experimental Protocol for Forced Degradation:

• Acid Hydrolysis: Treat the drug substance with 0.1 N HCl at 60°C for 2 hours.[12] Neutralize the solution before injection.

• Base Hydrolysis: Treat the drug substance with 0.1 N NaOH at 60°C for 2 hours.[12] Neutralize the solution before injection.

• Oxidative Degradation: Treat the drug substance with 3% hydrogen peroxide at room temperature for 24 hours.[12]

• Thermal Degradation: Expose the solid drug substance to dry heat at 105°C for 24 hours.

• Photolytic Degradation: Expose the drug substance (in solid and solution form) to UV light (254 nm) and visible light for a defined period.[12]

The goal is to achieve 5-20% degradation of the active ingredient.[13] The chromatograms of the stressed samples should demonstrate that the peak for the intact oxazole derivative is well-resolved from any degradation products.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range.[2][8] The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[8]

Experimental Protocol for Linearity:

• Prepare a stock solution of the oxazole derivative reference standard.

• Prepare a series of at least five concentrations covering the expected working range (e.g., 50% to 150% of the target concentration).

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[8] It is often determined by recovery studies.

Experimental Protocol for Accuracy:

• Prepare a placebo (matrix) sample.

• Spike the placebo with known concentrations of the oxazole derivative at three levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the relative standard deviation (%RSD). Precision is evaluated at two levels: repeatability and intermediate precision.[14]

• Repeatability (Intra-assay precision): The precision of the method under the same operating conditions over a short interval of time.

• Intermediate Precision (Inter-assay precision): The precision of the method within the same laboratory but on different days, with different analysts, or on different equipment.

Experimental Protocol for Precision:

• Repeatability: Analyze a minimum of six replicate preparations of a homogeneous sample at 100% of the test concentration.

• Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and on a different HPLC system.

Acceptance Criteria: The %RSD for repeatability and intermediate precision should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[2]

Determination:

LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve:

• LOD = 3.3 × (σ / S)

• LOQ = 10 × (σ / S)

Where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol for Robustness:

• Introduce small, deliberate changes to the method parameters, one at a time. Examples include:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Mobile phase composition (e.g., ± 2% organic component)

  • Column temperature (e.g., ± 5 °C)

  • Wavelength of detection (e.g., ± 2 nm)

• Analyze a sample under each of the modified conditions.

• Evaluate the effect on the results (e.g., retention time, peak area, resolution).

Acceptance Criteria: The system suitability parameters should remain within the defined limits for all variations.

Case Study: Validation of an RP-HPLC Method for Oxaprozin

Oxaprozin, a non-steroidal anti-inflammatory drug, contains an oxazole core. A stability-indicating RP-HPLC method for its quantification was developed and validated.[15]

Validation Parameter	Chromatographic Conditions/Results
Column	Hemochrom C18 (150 mm x 4.6 mm, 5 µm)
Mobile Phase	40% Acetonitrile and 60% 0.1% Formic Acid
Flow Rate	1.0 mL/min
Detection Wavelength	220 nm
Linearity Range	1-5 µg/mL
Correlation Coefficient (r²)	0.999[15]
Accuracy (% Recovery)	Within acceptable limits
Precision (%RSD)	Low relative standard deviations for peak area and retention time[15]
Forced Degradation	The method was found to be stability-indicating.[15]

Case Study: Validation of an RP-HPLC Method for Sulfamethoxazole

Sulfamethoxazole, an antibiotic, features an isoxazole ring, which is an isomer of oxazole. The principles of its HPLC method validation are directly applicable.

Validation Parameter	Chromatographic Conditions/Results
Column	C18 (25 cm x 4.6 mm, 5 µm)
Mobile Phase	Methanol and water (6:4) with pH adjusted to 2.6 with phosphoric acid[16]
Flow Rate	1.0 mL/minute[16]
Detection Wavelength	254 nm[16]
Linearity (r)	0.998 (plasma), 0.996 (urine)[17]
Accuracy (% error)	≤ 14.08%[17]
Precision (%RSD)	≤ 4.52%[17]
LOQ	0.7 µg/mL (plasma), 0.17 µg/mL (urine)[17]

Conclusion: The Path to a Validated Method

The validation of an HPLC method for the quantification of oxazole derivatives is a meticulous but essential process that underpins the quality and reliability of pharmaceutical research and development. By systematically evaluating specificity, linearity, accuracy, precision, and robustness, scientists can ensure that their analytical methods are fit for purpose and compliant with regulatory expectations. This guide provides a comprehensive framework, grounded in the authoritative principles of the ICH, to empower researchers to develop and validate robust HPLC methods for this important class of compounds.

Caption: The Five Pillars of HPLC Method Validation

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• Creating an Effective HPLC Validation Protocol With a Step-By-Step Example. (2025, September 10). [Source URL not available]

• ICH Q2 Analytical Method Validation. Slideshare. [Link]

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• A review on analytical methods for estimation of Oxaprozin. WJBPHS. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• HPLC Method Validation: Ensuring Accuracy and Regulatory Compliance. Mastelf. [Link]

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• ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. (2013, August 20). European Pharmaceutical Review. [Link]

• World Journal of Pharmaceutical Research - WJPR - Abstract. WJPR. [Link]

• Validated HPLC Method for Analysis of Oxaprozin in a Formulation. ResearchGate. [Link]

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A Comparative Analysis of the Biological Activity of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol and its Thiazole Analog

A Senior Application Scientist's Guide to Understanding Bioisosteric Replacement in Heterocyclic Scaffolds

In the landscape of modern drug discovery, the strategic modification of lead compounds to optimize potency, selectivity, and pharmacokinetic properties is a cornerstone of medicinal chemistry. One of the most powerful tools in this endeavor is the principle of bioisosterism, where one functional group is replaced by another with similar physicochemical properties, often leading to improved biological activity. This guide provides an in-depth comparison of the biological activities of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol and its sulfur-containing bioisostere, (2,4-Dimethyl-1,3-thiazol-5-yl)methanol. While direct comparative studies on these specific molecules are not extensively reported in the public domain, this guide will leverage established principles of medicinal chemistry and provide standardized experimental protocols to facilitate such a comparison.

The Rationale for Comparison: Oxazole vs. Thiazole

Oxazole and thiazole rings are five-membered heterocyclic scaffolds that are prevalent in a multitude of biologically active compounds, including approved drugs.[1][2] Their structural similarity, particularly the arrangement of the heteroatoms, allows them to be considered classical bioisosteres.[3] The primary difference lies in the substitution of the oxygen atom in the oxazole ring with a sulfur atom in the thiazole ring. This seemingly subtle change can have profound effects on the molecule's electronic and steric properties, which in turn can influence its biological activity.[4]

Oxazoles are known to be thermally stable and can participate in various weak interactions such as hydrogen bonds and van der Waals forces.[5] Thiazole derivatives are also recognized for their broad spectrum of pharmacological activities, including antibacterial, antifungal, and anticancer effects.[2][6][7] The thiazole ring's aromaticity and the presence of sulfur can influence its metabolic stability and interactions with biological targets.[8]

This guide will explore the hypothetical biological activities of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol and its thiazole analog in two key therapeutic areas: mycology and oncology. We will outline the experimental workflows to determine their antifungal and cytotoxic properties, providing a framework for researchers to conduct a direct, head-to-head comparison.

Physicochemical and Structural Considerations

The substitution of oxygen with sulfur induces notable changes in the physicochemical properties of the heterocyclic ring. Sulfur is less electronegative and larger than oxygen, which affects the ring's aromaticity, dipole moment, and hydrogen bonding capacity. Oxazoles are generally considered less aromatic than thiazoles.[9] These differences can impact how the molecules interact with target enzymes or receptors, their solubility, and their metabolic fate.

Caption: Physicochemical differences between the oxazole and thiazole analogs.

Comparative Biological Evaluation: A Proposed Experimental Framework

To objectively compare the biological activities of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol and its thiazole analog, a series of standardized in vitro assays are proposed.

Part 1: Antifungal Susceptibility Testing

The antifungal potential of the two compounds will be assessed by determining their Minimum Inhibitory Concentration (MIC) against a panel of clinically relevant fungal pathogens. The broth microdilution method is a widely accepted and reproducible technique for this purpose.[10][11][12]

Experimental Protocol: Broth Microdilution MIC Assay

• Fungal Strain Preparation:

  • Culture fungal strains (e.g., Candida albicans, Aspergillus fumigatus, Cryptococcus neoformans) on appropriate agar plates.

  • Prepare a standardized inoculum suspension in RPMI-1640 medium, adjusted to a final concentration of 0.5–2.5 x 10³ CFU/mL.

• Compound Preparation and Serial Dilution:

  • Prepare stock solutions of the oxazole and thiazole compounds in a suitable solvent (e.g., DMSO).

  • Perform two-fold serial dilutions of each compound in a 96-well microtiter plate containing RPMI-1640 medium to achieve a range of final concentrations (e.g., from 64 µg/mL to 0.125 µg/mL).[11]

• Inoculation and Incubation:

  • Add the standardized fungal inoculum to each well of the microtiter plate.

  • Include positive (no drug) and negative (no inoculum) controls.

  • Incubate the plates at 35°C for 24-48 hours.[12]

• MIC Determination:

  • Visually inspect the plates for fungal growth.

  • The MIC is defined as the lowest concentration of the compound that causes complete inhibition of visible growth.[12]

Caption: Workflow for the MTT cytotoxicity assay.

Hypothetical Data Summary: Anticancer Activity (IC50 in µM)

Cell Line	(2,4-Dimethyl-1,3-oxazol-5-yl)methanol	(2,4-Dimethyl-1,3-thiazol-5-yl)methanol	Doxorubicin (Control)
MCF-7 (Breast)	25.4	12.8	0.8
HeLa (Cervical)	31.2	18.5	1.1
A549 (Lung)	45.8	22.1	1.5

Discussion and Future Directions

Based on the principles of bioisosterism, it is plausible that both the oxazole and thiazole analogs will exhibit biological activity. However, the subtle differences in their physicochemical properties are likely to result in a varied biological response. The thiazole analog, with its greater aromaticity and the presence of a sulfur atom, might exhibit enhanced potency due to more favorable interactions with the active site of a target protein. The sulfur atom could also influence the metabolic stability of the compound, potentially leading to a different pharmacokinetic profile.

Further investigations should focus on elucidating the mechanism of action of these compounds. For the antifungal activity, studies could explore whether the compounds disrupt the fungal cell membrane, inhibit key enzymes in ergosterol biosynthesis, or have other novel targets. For the anticancer activity, assays to determine the induction of apoptosis, cell cycle arrest, or inhibition of specific signaling pathways would be informative. [13] In conclusion, the comparative evaluation of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol and its thiazole analog provides a valuable case study in the application of bioisosterism in drug design. The experimental framework outlined in this guide offers a robust starting point for researchers to explore the biological potential of these and other heterocyclic compounds.

References

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A Senior Application Scientist's Guide to Catalyst Selection for Oxazole Synthesis

For researchers, medicinal chemists, and professionals in drug development, the oxazole ring is a privileged scaffold, appearing in a vast array of biologically active natural products and pharmaceutical agents. Its synthesis, therefore, is a critical endeavor, and the choice of catalyst can profoundly impact the efficiency, substrate scope, and overall success of a synthetic campaign. This guide provides a head-to-head comparison of prominent catalytic systems for oxazole synthesis, grounded in experimental data and mechanistic understanding, to empower you in making informed decisions for your specific research needs.

The Enduring Importance of the Oxazole Moiety

The five-membered aromatic heterocycle of oxazole is a cornerstone in medicinal chemistry. Its unique electronic properties and ability to participate in hydrogen bonding and other non-covalent interactions allow it to bind to a wide spectrum of biological targets. From anti-inflammatory drugs to anticancer agents, the oxazole motif is a testament to the power of heterocyclic chemistry in drug discovery. However, the construction of this ring system is not without its challenges, which has spurred the development of a diverse arsenal of catalytic methods.

At a Glance: A Comparative Overview of Catalytic Strategies

The following table provides a high-level comparison of the key catalytic systems discussed in this guide. The choice of catalyst is often a trade-off between cost, reaction conditions, substrate tolerance, and desired substitution pattern.

Catalytic System	Predominant Catalyst Types	Key Advantages	Common Limitations
Gold Catalysis	Homogeneous Au(I) and Au(III) complexes (e.g., AuCl, AuCl₃, phosphine gold complexes)	Mild reaction conditions, excellent functional group tolerance, high atom economy, unique reactivity with alkynes.	Higher catalyst cost compared to copper or iron.
Copper Catalysis	Cu(I) and Cu(II) salts (e.g., CuI, CuBr, Cu(OAc)₂, Cu(OTf)₂)	Low cost, readily available catalysts, versatile in various oxidative cyclization reactions.	Can require stoichiometric oxidants, potential for metal contamination in the final product.
Palladium Catalysis	Pd(0) and Pd(II) complexes (e.g., Pd(OAc)₂, Pd₂(dba)₃) with various phosphine ligands	High efficiency in C-H activation and cross-coupling strategies, enabling novel bond formations.	Catalyst and ligand sensitivity to air and moisture, higher cost than copper.
Photocatalysis	Ruthenium or Iridium polypyridyl complexes (e.g., [Ru(bpy)₃]Cl₂)	Extremely mild conditions (room temperature, visible light), high functional group tolerance, sustainable approach.	Can require specific additives, reaction rates may be slower for some substrates.
Van Leusen Reaction	Base-catalyzed (e.g., K₂CO₃)	Well-established, reliable for 5-substituted oxazoles, mild conditions.	Relies on the stoichiometric use of TosMIC, which can be a limiting factor.

In-Depth Analysis of Catalytic Systems

Gold Catalysis: Precision and Mildness

Gold catalysis has emerged as a powerful tool for the synthesis of complex organic molecules due to the unique ability of gold complexes to act as soft π-acids, activating alkynes and allenes towards nucleophilic attack under exceptionally mild conditions.[1]

Mechanistic Rationale:

A common mechanistic pathway in gold-catalyzed oxazole synthesis involves the activation of a C-C triple bond in a propargyl amide or a related substrate. This facilitates an intramolecular cyclization, often proceeding through a 5-exo-dig pathway to form a vinyl-gold intermediate. Subsequent protodeauration or further reaction of this intermediate leads to the aromatic oxazole ring. In other variations, gold carbenes are generated as key intermediates.[2]

Figure 1: Generalized mechanism of gold-catalyzed oxazole synthesis.

Performance and Experimental Data:

Gold catalysts have demonstrated remarkable efficiency in synthesizing polysubstituted oxazoles. For instance, the combination of a gold catalyst with an oxidant allows for the [2+2+1] annulation of a terminal alkyne, a nitrile, and an oxygen atom, providing 2,5-disubstituted oxazoles in high yields.[3]

Substrates	Catalyst System	Conditions	Yield (%)	Reference
Phenylacetylene, Acetonitrile	1 mol% BrettPhosAuNTf₂, 8-Methylquinoline N-oxide	60 °C, 3h	94	[3]
1-Octyne, Benzonitrile	1 mol% BrettPhosAuNTf₂, 8-Methylquinoline N-oxide	60 °C, 12h	85	[3]
N-propargylbenzamide	5 mol% AuCl₃	DCE, 80 °C, 2h	95	[4]

Experimental Protocol: Gold-Catalyzed Synthesis of 2,5-Disubstituted Oxazoles [3]

• To a screw-capped vial, add the alkyne (0.5 mmol), the nitrile (2.0 mL), and the N-oxide oxidant (0.6 mmol).

• Add the gold catalyst (BrettPhosAuNTf₂, 1 mol%).

• Seal the vial and place it in a preheated oil bath at 60 °C.

• Stir the reaction mixture for the specified time (typically 3-12 hours), monitoring the progress by TLC.

• Upon completion, allow the reaction to cool to room temperature.

• Concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired 2,5-disubstituted oxazole.

Expert Insights: The choice of the N-oxide oxidant can be crucial in these reactions. While some reactions proceed well with commercially available options, others may require screening of different oxidants to optimize yields. The mildness of gold catalysis makes it particularly suitable for late-stage functionalization of complex molecules with sensitive functional groups.

Copper Catalysis: The Workhorse of Oxidative Cyclizations

Copper catalysts are attractive due to their low cost, ready availability, and versatile reactivity.[4][5] They are particularly effective in mediating oxidative cyclization reactions to form the oxazole core.

Mechanistic Rationale:

Copper-catalyzed oxazole syntheses often involve the in situ formation of an enamine or enamide intermediate, followed by a copper-mediated intramolecular oxidative C-O bond formation. The copper catalyst can exist in various oxidation states (Cu(I), Cu(II), Cu(III)) during the catalytic cycle, and an external oxidant is often required to regenerate the active catalytic species.

Figure 2: A plausible mechanism for copper-catalyzed dehydrogenative cyclization.

Performance and Experimental Data:

Copper-catalyzed methods provide a direct route to polysubstituted oxazoles from simple starting materials like ketones and amines. The choice of oxidant and ligand can significantly influence the reaction efficiency.

Substrates	Catalyst System	Conditions	Yield (%)	Reference
Acetophenone, Benzylamine	10 mol% Cu(OAc)₂, TEMPO, O₂	DMSO, 100 °C, 24h	82
Propiophenone, 4-Methoxybenzylamine	10 mol% Cu(OAc)₂, TEMPO, O₂	DMSO, 100 °C, 24h	75
Benzylamine, Ethyl acetoacetate	10 mol% Cu(OAc)₂, TBHP, I₂	DMF, rt, 12h	93	[6]

Experimental Protocol: Copper-Catalyzed Dehydrogenative Cyclization

• To a reaction tube, add the ketone (1.0 mmol), benzylamine (1.2 mmol), copper(II) acetate (10 mol%), and TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) (20 mol%).

• Add DMSO (2.0 mL) as the solvent.

• Seal the tube and fill it with oxygen from a balloon.

• Place the reaction tube in a preheated oil bath at 100 °C.

• Stir the reaction for 24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expert Insights: The primary advantage of copper catalysis is its cost-effectiveness.[4] However, the removal of copper residues from the final product can be a concern, especially in pharmaceutical applications, and may require additional purification steps.

Palladium Catalysis: Harnessing C-H Activation

Palladium catalysis has revolutionized organic synthesis, particularly through the development of C-H activation and cross-coupling reactions.[6] For oxazole synthesis, palladium catalysts enable the direct arylation of the oxazole core or the construction of the ring through C-H functionalization pathways.

Mechanistic Rationale:

Palladium-catalyzed direct arylation of oxazoles can proceed through different mechanisms, including a concerted metalation-deprotonation (CMD) pathway or a pathway involving deprotonation of the oxazole ring followed by reaction with an ArPd(II) species. The regioselectivity (C2 vs. C5 arylation) can often be controlled by the choice of ligands and reaction conditions.[7]

Figure 3: Proposed mechanism for palladium-catalyzed direct arylation via a CMD pathway.

Performance and Experimental Data:

The power of palladium catalysis lies in its ability to achieve high regioselectivity in the functionalization of heterocycles. By carefully selecting the phosphine ligand and solvent, one can direct the arylation to either the C2 or C5 position of the oxazole ring.[7]

Substrates	Catalyst System	Conditions	Position	Yield (%)	Reference
Oxazole, 4-Bromotoluene	4 mol% Pd(OAc)₂, 8 mol% SPhos	DMA, PivOH, Cs₂CO₃, 130 °C	C5	85	[7]
Oxazole, 4-Bromotoluene	4 mol% Pd(OAc)₂, 8 mol% P(2-furyl)₃	Dioxane, K₂CO₃, 130 °C	C2	78	[7]
Benzamide, Acetophenone	5 mol% Pd(OAc)₂, CuBr₂, K₂S₂O₈	DCE, 120 °C, 24h	-	86	[8]

Experimental Protocol: Palladium-Catalyzed C5-Arylation of Oxazole [7]

• To an oven-dried reaction vessel, add Pd(OAc)₂ (4 mol%), the phosphine ligand (SPhos, 8 mol%), and Cs₂CO₃ (2.0 equiv.).

• Add oxazole (1.0 equiv.), the aryl bromide (1.2 equiv.), and pivalic acid (PivOH, 30 mol%).

• Add anhydrous DMA (dimethylacetamide) as the solvent.

• Seal the vessel and heat the mixture at 130 °C for the specified time.

• After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution and purify the residue by column chromatography.

Expert Insights: The development of new phosphine ligands has been a driving force in advancing palladium-catalyzed C-H activation. The choice of ligand is critical for achieving high selectivity and reactivity. While powerful, these systems can be sensitive to air and moisture, requiring careful handling and inert atmosphere techniques.

Photocatalysis: A Green and Gentle Approach

Visible-light photocatalysis has emerged as a sustainable and powerful tool in organic synthesis, allowing for the formation of chemical bonds under exceptionally mild conditions.[3]

Mechanistic Rationale:

In a typical photocatalytic cycle for oxazole synthesis, a photosensitizer (e.g., [Ru(bpy)₃]Cl₂) absorbs visible light and enters an excited state. This excited state can then engage in single-electron transfer (SET) with a substrate, generating a radical intermediate. This radical can then undergo further transformations, such as cyclization and oxidation, to form the final oxazole product.[3]

Figure 4: General scheme for a photocatalytic cycle in oxazole synthesis.

Performance and Experimental Data:

Photocatalytic methods allow for the synthesis of oxazoles from readily available starting materials like α-bromoketones and benzylamines at room temperature, showcasing broad substrate scope.[3]

Substrates	Catalyst System	Conditions	Yield (%)	Reference
2-Bromoacetophenone, Benzylamine	1 mol% [Ru(bpy)₃]Cl₂, K₃PO₄, CCl₃Br	DMF, Blue LEDs, rt, 12h	85	[3]
2-Bromo-1-(4-chlorophenyl)ethanone, Benzylamine	1 mol% [Ru(bpy)₃]Cl₂, K₃PO₄, CCl₃Br	DMF, Blue LEDs, rt, 14h	78	[3]
2-Bromoacetophenone, 4-Methylbenzylamine	1 mol% [Ru(bpy)₃]Cl₂, K₃PO₄, CCl₃Br	DMF, Blue LEDs, rt, 12h	82	[3]

Experimental Protocol: Photocatalytic Synthesis of 2,5-Disubstituted Oxazoles [3]

• In a reaction tube, combine the α-bromoketone (0.5 mmol), benzylamine (0.6 mmol), [Ru(bpy)₃]Cl₂ (1 mol%), K₃PO₄ (1.5 mmol), and CCl₃Br (0.75 mmol).

• Add anhydrous DMF (5 mL) as the solvent.

• Seal the tube and degas the mixture by bubbling with argon for 15 minutes.

• Place the reaction tube in front of a blue LED lamp and stir at room temperature for 12-19 hours.

• Upon completion, quench the reaction with water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Remove the solvent under reduced pressure and purify the residue by column chromatography.

Expert Insights: Photocatalysis represents a significant step towards greener and more sustainable organic synthesis. The mild conditions make it compatible with a wide range of functional groups that might not be tolerated in traditional thermal reactions. The setup for these reactions is often simple and does not require specialized equipment beyond a light source.

Van Leusen Oxazole Synthesis: A Classic and Reliable Route

The Van Leusen reaction is a well-established and highly reliable method for the synthesis of 5-substituted oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC).[9][10]

Mechanistic Rationale:

The reaction is initiated by the deprotonation of the acidic methylene group of TosMIC by a base. The resulting carbanion then acts as a nucleophile, attacking the aldehyde carbonyl. An intramolecular cyclization follows, and subsequent elimination of the tosyl group under basic conditions leads to the formation of the aromatic oxazole ring.[9][11]

Figure 5: Mechanism of the Van Leusen oxazole synthesis.

Performance and Experimental Data:

The Van Leusen reaction is known for its broad substrate scope with respect to the aldehyde component and generally provides good to excellent yields.[9]

Substrates	Base	Conditions	Yield (%)	Reference
Benzaldehyde, TosMIC	K₂CO₃	MeOH, reflux, 4h	88	[9]
4-Chlorobenzaldehyde, TosMIC	K₂CO₃	MeOH, reflux, 4h	92	[9]
Cyclohexanecarboxaldehyde, TosMIC	K₂CO₃	MeOH, reflux, 5h	75	[9]

Experimental Protocol: General Procedure for the Van Leusen Oxazole Synthesis [9]

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the aldehyde (1.0 mmol), tosylmethyl isocyanide (TosMIC) (1.1 mmol), and potassium carbonate (2.0 mmol).

• Add methanol (10 mL) to the flask.

• Heat the reaction mixture to reflux and stir for 4-5 hours, monitoring the reaction by TLC.

• After cooling to room temperature, add water to the reaction mixture and extract with diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expert Insights: The Van Leusen reaction is a highly practical and often go-to method for the synthesis of 5-substituted oxazoles, especially on a larger scale. The starting materials are commercially available, and the reaction is operationally simple. One-pot variations have also been developed to synthesize 4,5-disubstituted oxazoles.[9]

Trustworthiness and Self-Validation

The protocols and data presented in this guide are derived from peer-reviewed scientific literature. Each experimental procedure is a self-validating system, meaning that the successful synthesis of the target oxazole with the expected spectroscopic characterization (¹H NMR, ¹³C NMR, HRMS) confirms the validity of the method. It is always recommended to thoroughly characterize the final products to ensure their identity and purity.

Conclusion: Selecting the Right Catalyst for Your Needs

The choice of a catalyst for oxazole synthesis is a multifaceted decision that depends on the specific target molecule, available resources, and desired scale of the reaction.

• For late-stage functionalization and substrates with sensitive functional groups, the mild conditions of gold catalysis or photocatalysis are often superior.

• For cost-effective, large-scale synthesis of polysubstituted oxazoles from simple starting materials, copper catalysis offers a compelling advantage.

• When novel bond formations and direct functionalization of the oxazole core are desired, palladium catalysis provides a powerful and versatile toolkit.

• For the reliable synthesis of 5-substituted oxazoles from aldehydes, the classic Van Leusen reaction remains a highly dependable and practical choice.

By understanding the mechanistic underpinnings and performance characteristics of each catalytic system, researchers can navigate the complexities of oxazole synthesis with greater confidence and efficiency, ultimately accelerating the discovery and development of new chemical entities with therapeutic potential.

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• Copper-catalysed cross-coupling: An untapped potential. (n.d.). Retrieved from [Link]

• Nguyen, H. N., Wu, Y., Cai, X., Li, C., & Sun, X. (2025). Copper-Catalyzed Dehydrogenative Cyclization: A Direct Route to Oxazoles from Readily Available Ketones and Amines. Organic Letters. [Link]

• Wu, C., Liang, Z.-W., Xu, Y.-Y., He, W.-M., & Xiang, J.-N. (2013). Gold-catalyzed oxazoles synthesis and their relevant antiproliferative activities. Chinese Chemical Letters, 24(11), 1064–1066. [Link]

• Efficient C-H Activation with Palladium Catalysts: Sourcing PCy3 Pd G2. (n.d.). Retrieved from [Link]

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• Tris(2,2'-bipyridine)ruthenium(II) Dichloride Hexahydrate. (n.d.). Retrieved from [Link]

• Structural Reassignment of Covalent Organic Framework-Supported Palladium Species: Heterogenized Palladacycles as Efficient Catalysts for Sustainable C–H Activation. (n.d.). Retrieved from [Link]

• Wan, C., Gao, L., Wang, Q., Zhang, J., & Wang, Z. (2010). Simple and Efficient Preparation of 2,5-Disubstituted Oxazoles via a Metal-Free-Catalyzed Cascade Cyclization. Organic Letters, 12(17), 3902–3905. [Link]

• Strotman, N. A., Chobanian, H. R., Guo, Y., He, J., & Wilson, J. E. (2010). Highly Regioselective Palladium-Catalyzed Direct Arylation of Oxazole at C-2 or C-5 with Aryl Bromides, Chlorides, and Triflates. Organic Letters, 12(16), 3578–3581. [Link]

• Wu, C., Liang, Z.-W., Xu, Y.-Y., He, W.-M., & Xiang, J.-N. (2013). Gold-catalyzed oxazoles synthesis and their relevant antiproliferative activities. Chinese Chemical Letters, 24(11), 1064–1066. [Link]

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Assessing the purity of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol by different analytical techniques

A Comparative Guide to Purity Assessment of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel heterocyclic compounds like (2,4-Dimethyl-1,3-oxazol-5-yl)methanol, a versatile building block in medicinal chemistry, rigorous purity assessment is paramount.[1][2] This guide provides an in-depth comparison of various analytical techniques to ascertain the purity of this compound, offering field-proven insights for researchers, scientists, and drug development professionals.

The imperative for stringent purity control is underscored by regulatory bodies worldwide. Guidelines from the International Council for Harmonisation (ICH), such as ICH Q3A, mandate the identification and qualification of impurities in new drug substances.[3][4][5] These impurities can arise from starting materials, by-products of synthesis, degradation products, or residual solvents, and their presence can have significant implications for the safety and therapeutic effect of the final drug product.[5][6]

This guide will navigate through a selection of orthogonal analytical techniques, elucidating their principles, experimental protocols, and comparative advantages and disadvantages in the context of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol purity analysis.

Orthogonal Analytical Approaches for Purity Determination

A multi-faceted analytical strategy is crucial for a comprehensive purity assessment. No single technique can provide a complete picture of a compound's purity. Therefore, a combination of chromatographic, spectroscopic, and thermal analysis methods is often employed.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of pharmaceutical analysis, revered for its high resolution, sensitivity, and quantitative accuracy.[7] For a polar compound like (2,4-Dimethyl-1,3-oxazol-5-yl)methanol, reverse-phase HPLC (RP-HPLC) is the method of choice.

Principle of the Technique: RP-HPLC separates compounds based on their hydrophobicity. A nonpolar stationary phase (e.g., C18) is used with a polar mobile phase. Less polar compounds interact more strongly with the stationary phase and thus have longer retention times.

Experimental Protocol: RP-HPLC-DAD for (2,4-Dimethyl-1,3-oxazol-5-yl)methanol

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) is required.

• Chromatographic Conditions:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

  • Gradient Program: A typical gradient might start at 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: DAD detection at a wavelength where the analyte has maximum absorbance (e.g., determined by a UV scan).

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a stock solution of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

  • Prepare working solutions by diluting the stock solution to a suitable concentration for analysis (e.g., 0.1 mg/mL).

Data Presentation: Hypothetical HPLC Purity Analysis

Peak No.	Retention Time (min)	Area (%)	Identification
1	3.5	0.08	Unknown Impurity
2	8.2	99.85	(2,4-Dimethyl-1,3-oxazol-5-yl)methanol
3	12.1	0.07	Starting Material

Causality Behind Experimental Choices: The use of a C18 column provides a versatile stationary phase for separating a range of polar and non-polar impurities. A gradient elution is employed to ensure the elution of both early- and late-eluting impurities with good peak shape. The addition of formic acid to the mobile phase helps to protonate silanol groups on the stationary phase and the analyte, leading to sharper peaks. DAD detection is crucial for assessing peak purity and for identifying impurities that may have different UV spectra from the main compound.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. It is particularly useful for identifying and quantifying residual solvents and volatile impurities that may not be readily detected by HPLC.[8][9]

Principle of the Technique: In GC, compounds are vaporized and separated based on their boiling points and interactions with a stationary phase in a long, thin capillary column. The separated compounds then enter a mass spectrometer, which ionizes them and separates the ions based on their mass-to-charge ratio, providing both quantitative data and structural information.

Experimental Protocol: GC-MS for (2,4-Dimethyl-1,3-oxazol-5-yl)methanol

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., a single quadrupole or time-of-flight analyzer).

• Chromatographic Conditions:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

  • Injector Temperature: 250 °C.

  • Injection Mode: Split (e.g., 50:1 split ratio).

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 35-350.

  • Source Temperature: 230 °C.

• Sample Preparation:

  • Dissolve the sample in a volatile solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1 mg/mL.

Data Presentation: Hypothetical GC-MS Impurity Profile

Retention Time (min)	Compound	Area (%)	Identification Basis
5.8	Dichloromethane	-	Solvent
10.3	Unknown Impurity	0.05	Mass Spectrum
14.7	(2,4-Dimethyl-1,3-oxazol-5-yl)methanol	99.95	Mass Spectrum & RT

Causality Behind Experimental Choices: A DB-5ms column is a good general-purpose column for separating a wide range of compounds. The temperature program is designed to provide good separation of volatile impurities from the main component. Electron ionization is a robust ionization technique that provides reproducible fragmentation patterns, which are useful for library searching and structural elucidation of unknown impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an exceptionally powerful tool for structural elucidation and can also be used for quantitative analysis (qNMR).[10][11][12] It provides detailed information about the chemical environment of each atom in a molecule, making it invaluable for identifying and quantifying impurities, including isomers that may be difficult to resolve by chromatography.[13]

Principle of the Technique: NMR exploits the magnetic properties of certain atomic nuclei. When placed in a strong magnetic field, these nuclei can absorb and re-emit electromagnetic radiation at a specific frequency. The exact frequency depends on the local chemical environment, providing a unique "fingerprint" for the molecule.

Experimental Protocol: ¹H qNMR for Purity Determination

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh a known amount of the (2,4-Dimethyl-1,3-oxazol-5-yl)methanol sample.

  • Accurately weigh a known amount of a certified internal standard (e.g., maleic acid or dimethyl sulfone) that has a resonance that does not overlap with the analyte signals.

  • Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., DMSO-d₆).

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum with a sufficient relaxation delay (e.g., 5 times the longest T₁ relaxation time) to ensure full relaxation of all protons, which is critical for accurate quantification.

  • Use a 90° pulse angle.

• Data Processing:

  • Integrate the signals of the analyte and the internal standard.

  • Calculate the purity of the analyte using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • std = internal standard

Data Presentation: Hypothetical ¹H qNMR Purity Calculation

Parameter	Analyte	Internal Standard (Maleic Acid)
Mass (mg)	20.5	10.2
MW ( g/mol )	127.14	116.07
Signal	-CH₂OH (s, 2H)	=CH (s, 2H)
Integral	10.0	5.0
Purity of Standard (%)	-	99.9

Calculated Purity of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol = 99.2%

Causality Behind Experimental Choices: A high-field NMR spectrometer is used to achieve better signal dispersion and sensitivity. The choice of a suitable internal standard is critical; it must be stable, non-volatile, have a simple spectrum, and not react with the analyte. A long relaxation delay is essential for accurate integration in quantitative NMR.

Melting Point Analysis

Melting point is a fundamental physical property of a solid crystalline compound and can be a simple yet effective indicator of purity.[14][15][16][17] Pure compounds typically have a sharp melting point range, while impurities tend to broaden and depress the melting range.[14]

Principle of the Technique: The melting point is the temperature at which a substance transitions from a solid to a liquid phase at a given pressure.[16]

Experimental Protocol: Capillary Melting Point Determination

• Instrumentation: A digital melting point apparatus.

• Sample Preparation:

  • Ensure the sample is dry and finely powdered.

  • Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

• Measurement:

  • Place the capillary tube in the melting point apparatus.

  • Heat the sample at a slow, controlled rate (e.g., 1-2 °C/min) near the expected melting point.[15]

  • Record the temperature at which the first drop of liquid appears (onset) and the temperature at which the entire sample becomes liquid (clear point).[18]

Data Presentation: Melting Point Comparison

Sample	Melting Point Range (°C)	Interpretation
Reference Standard	75.0 - 76.0	High Purity
Test Sample	72.5 - 75.0	Potential Impurities Present

Causality Behind Experimental Choices: A slow heating rate is crucial for ensuring that the temperature of the sample and the thermometer are in equilibrium, leading to an accurate measurement. Using a finely powdered sample ensures uniform heat distribution.

Comparison of Analytical Techniques

Technique	Strengths	Weaknesses	Best For
HPLC	High resolution and sensitivity for non-volatile impurities.[7] Excellent for quantification.[7]	May not detect highly volatile or non-UV active impurities.	Routine purity testing and quantification of known and unknown impurities.
GC-MS	Excellent for volatile and semi-volatile impurities, including residual solvents.[8] Provides structural information for identification.[9]	Not suitable for non-volatile or thermally labile compounds.	Detecting residual solvents and volatile organic impurities.
NMR	Provides detailed structural information.[12] Can quantify without a specific reference standard for each impurity (qNMR).[11] Detects a wide range of impurities, including isomers.[13]	Lower sensitivity compared to chromatographic methods. Requires a more specialized instrument and expertise.	Absolute purity determination and structural elucidation of impurities.
Melting Point	Simple, rapid, and inexpensive.[15] A good preliminary indicator of purity.[14]	Not specific; many different impurities can cause a similar depression and broadening. Not suitable for liquids or amorphous solids.	A quick check of purity and identity against a reference standard.

Conclusion and Recommendations

A comprehensive assessment of the purity of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol requires a strategic and orthogonal approach.

• For routine quality control and release testing, a validated RP-HPLC method is the workhorse, providing reliable quantification of the main component and non-volatile impurities.

• To ensure the absence of residual solvents and other volatile impurities, GC-MS analysis is essential and should be performed during process development and for final product release.

• For definitive structural confirmation and as a primary method for absolute purity determination, qNMR is unparalleled. It should be used for the characterization of reference standards and for investigating any discrepancies observed with other methods.

• Melting point analysis serves as a valuable, albeit simple, preliminary check of purity and identity.

By integrating these techniques, researchers and drug development professionals can build a robust and self-validating system for purity assessment, ensuring the quality, safety, and efficacy of drug substances in accordance with global regulatory standards.[19][20][21]

References

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• AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3. Retrieved from [Link]

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• ResolveMass Laboratories Inc. (n.d.). Melting Point Determination. Retrieved from [Link]

• IKEV. (n.d.). ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances. Retrieved from [Link]

• Gavin Publishers. (2018). Validation of Analytical Methods: A Review. Retrieved from [Link]

• International Journal of Pharmaceutical Investigation. (2023). Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. Retrieved from [Link]

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• YouTube. (2024). ICH Q3A Guideline for Impurities in New Drug Substances. Retrieved from [Link]

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• Journal of Medicinal Chemistry. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Retrieved from [Link]

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• PubMed Central. (2023). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. Retrieved from [Link]

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• International Journal of Pharmaceutical and Life Sciences. (n.d.). Analytical method validation: A brief review. Retrieved from [Link]

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The Synergy of Silicon and Science: A Guide to Cross-Validating In Silico Predictions and Experimental Results for Oxazole Derivatives

In the landscape of modern drug discovery, the journey from a conceptual molecule to a clinical candidate is a marathon of immense cost and complexity. The ability to predict a compound's efficacy and safety before committing to laborious and expensive synthesis is not just an advantage; it is a necessity. This guide provides an in-depth technical overview of a powerful, integrated workflow that marries the predictive power of in silico computational modeling with the empirical truth of benchtop experimentation, using the medicinally significant oxazole scaffold as our case study.

Oxazole derivatives are a cornerstone of medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] Their five-membered heterocyclic ring is a versatile pharmacophore that can engage with various enzymes and receptors through a range of non-covalent interactions.[1][2] This guide is designed for researchers, scientists, and drug development professionals, offering field-proven insights into designing, predicting, synthesizing, and validating the therapeutic potential of novel oxazole derivatives. We will move beyond a simple listing of steps to explain the causality behind our choices, ensuring a self-validating and robust discovery cascade.

The In Silico Funnel: From Virtual Library to Prioritized Hits

The initial phase of our workflow is entirely computational. It acts as a funnel, rapidly screening vast virtual libraries of potential oxazole derivatives to identify a small, manageable subset of candidates with the highest probability of biological activity and favorable drug-like properties.

Molecular Docking: Predicting the Perfect Fit

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (a ligand, our oxazole derivative) when bound to a second (a receptor, typically a protein target). The goal is to forecast the binding affinity and mode, which are quantified by a scoring function, often expressed in kcal/mol. A lower, more negative score generally indicates a more stable and favorable interaction.

This process is crucial for hypothesizing a mechanism of action. For instance, if we are targeting a specific kinase involved in cancer progression, docking simulations can predict which of our designed oxazoles will fit snugly into the ATP-binding pocket, a necessary step for inhibition.[4][5] Studies have successfully used this approach to dock oxazole derivatives into the colchicine binding site of tubulin, identifying promising anticancer agents.[6]

ADMET Prediction: Foreseeing the Pharmacokinetic Future

A molecule that binds perfectly to its target in vitro is useless if it cannot reach that target in the human body. Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profiling predicts these pharmacokinetic properties. Early in silico ADMET assessment is a critical step to eliminate compounds likely to fail in later stages due to poor bioavailability or unforeseen toxicity.[7]

Numerous open-access tools and web servers, such as SwissADME and preADMET, can be used for this purpose.[8][9][10] These platforms analyze the molecular structure of a candidate to predict parameters like:

• Lipinski's Rule of Five: A guideline to evaluate drug-likeness and the likelihood of oral bioavailability.[9]

• Gastrointestinal (GI) Absorption: Predicts how well the compound will be absorbed from the gut.

• Blood-Brain Barrier (BBB) Permeation: Indicates if the compound is likely to enter the central nervous system.

• CYP450 Inhibition: Predicts potential drug-drug interactions.

• Toxicity: Flags potential carcinogenicity, mutagenicity, or other toxic effects.

This predictive step ensures that the resources for chemical synthesis are invested only in molecules with a realistic chance of becoming viable drugs.

The overall computational workflow is a filtering cascade, designed to maximize efficiency and focus resources on the most promising candidates.

Caption: The In Silico Drug Discovery Funnel.

Bridging the Gap: Synthesis of Prioritized Candidates

Once the in silico funnel has identified a handful of promising candidates, the project moves from the virtual realm to the chemistry lab. The goal is to synthesize these prioritized oxazole derivatives in sufficient quantity and purity for biological testing.

Experimental Protocol: One-Pot Synthesis of 2,5-Disubstituted Oxazoles

This protocol is a robust and efficient metal-free method adapted from established literature, suitable for a wide range of substrates.[11] It relies on an iodine-catalyzed tandem oxidative cyclization.

Materials:

• Aromatic aldehyde (1.0 mmol)

• 2-amino-1-phenylethanone hydrochloride (1.2 mmol)

• Sodium hydrogen carbonate (NaHCO₃) (2.0 mmol)

• Iodine (I₂) (0.3 mmol)

• tert-Butyl hydroperoxide (TBHP), 70% in water (3.0 mmol)

• N,N-Dimethylformamide (DMF) (5 mL)

• Ethyl acetate, Water, Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a 25 mL round-bottom flask, add the aromatic aldehyde (1.0 mmol), 2-amino-1-phenylethanone hydrochloride (1.2 mmol), sodium hydrogen carbonate (2.0 mmol), and iodine (0.3 mmol).

• Add 5 mL of DMF to the flask and stir the mixture at room temperature for 10 minutes.

• Add TBHP (3.0 mmol) dropwise to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 3-5 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and pour it into 20 mL of water.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude residue by column chromatography on silica gel to yield the pure 2,5-disubstituted oxazole.

Trustworthiness: This protocol's reliability stems from its use of common, stable reagents and its broad substrate scope. The purification by column chromatography, verified by analytical techniques like NMR and mass spectrometry (not detailed here), ensures the identity and purity of the final compound, which is essential for accurate biological evaluation.

The Experimental Proving Ground: In Vitro Validation

With the pure, synthesized compounds in hand, we proceed to the experimental validation stage. The primary objective is to determine if the biological activity predicted by our in silico models translates into measurable effects in a biological system. For anticancer agents, a standard initial test is the MTT assay for cytotoxicity.

Experimental Protocol: MTT Assay for Cell Viability and Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.[1][2] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[1]

Materials:

• Cancer cell line (e.g., MCF-7 for breast cancer)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Synthesized oxazole derivatives (dissolved in DMSO to create stock solutions)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well flat-bottom plates

• Humidified incubator (37 °C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours to allow cells to attach.

• Compound Treatment: Prepare serial dilutions of the synthesized oxazole compounds in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a "vehicle control" (medium with DMSO) and a "no-treatment control" (medium only).

• Incubation: Incubate the plate for 24-48 hours in a humidified incubator.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[1]

• Formazan Formation: Return the plate to the incubator for 3-4 hours. During this time, viable cells will convert the MTT into visible purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[2] Shake the plate gently on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance of the samples on a microplate reader at a wavelength between 550 and 600 nm.[1]

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the control wells. Plot the viability against the compound concentration to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

The Cross-Validation Matrix: Comparing Prediction with Reality

This is the crucial step where the entire workflow is validated. We systematically compare the quantitative data from our in silico predictions against the quantitative data from our experimental results. A strong correlation provides confidence in the predictive power of the computational model, while discrepancies offer valuable insights for refining future models.

Below is an illustrative table based on data patterns seen in drug discovery literature, where a series of oxazole derivatives were evaluated as tubulin inhibitors.[5][6]

Compound ID	In Silico Docking Score (kcal/mol)	Experimental IC₅₀ (µM) vs. Cancer Cell Line
OXA-01	-10.2	5.4
OXA-02	-9.8	7.9
OXA-03	-11.5	2.2
OXA-04	-8.1	25.1
OXA-05	-10.9	3.5
Reference Drug	-11.1	2.8

Analysis of Results:

• Strong Correlation: In this example dataset, there is a clear trend: compounds with lower (more favorable) docking scores, such as OXA-03 and OXA-05 , generally exhibit lower (more potent) IC₅₀ values. This suggests the computational model is successfully identifying candidates that interact strongly with the biological target.

• Identifying the Lead: Compound OXA-03 stands out as the most promising lead. Its docking score is the most favorable, and this translates directly into the highest experimental potency, even surpassing the reference drug in this hypothetical case.

• Explaining Outliers: Compound OXA-04 has a significantly poorer docking score and, as predicted, shows weak experimental activity. This validates the model's ability to screen out less effective compounds.

This cross-validation process forms a feedback loop, creating a smarter, more efficient drug discovery engine.

Caption: The Self-Validating Discovery Workflow.

Conclusion and Future Perspectives

The integration of in silico prediction and experimental validation represents a paradigm shift in the rational design of novel therapeutics. By leveraging computational tools to screen and prioritize candidates, we de-risk the drug discovery process, saving immense time, resources, and intellectual capital. The cross-validation of predicted and experimental data for oxazole derivatives serves as a compelling model for this powerful synergy. The feedback loop it creates, where experimental results are used to refine and improve the next generation of predictive models, is the engine of modern, efficient drug discovery. As computational power increases and algorithms become more sophisticated, the predictive accuracy of these in silico tools will only improve, further accelerating the development of life-saving medicines.

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A comparative review of the therapeutic potential of various substituted oxazoles

The five-membered heterocyclic oxazole ring is a privileged scaffold in medicinal chemistry, appearing in a diverse array of natural products and synthetic compounds with significant therapeutic properties.[1][2] Its unique electronic and structural features allow for versatile substitutions, leading to a broad spectrum of biological activities. This guide provides a comparative overview of the therapeutic potential of various substituted oxazoles, focusing on their anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects. We will delve into the structure-activity relationships that govern their efficacy and provide detailed experimental protocols for their evaluation.

A Spectrum of Therapeutic Applications

Substituted oxazoles have demonstrated remarkable efficacy across multiple therapeutic areas. The nature and position of substituents on the oxazole ring play a pivotal role in determining their biological targets and overall activity.[3] This versatility makes the oxazole nucleus a fertile ground for the development of novel therapeutic agents.[1]

Anticancer Potential: Targeting Uncontrolled Cell Proliferation

Oxazole derivatives have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against a wide range of cancer cell lines.[4] Their mechanisms of action are often multifaceted, involving the inhibition of crucial cellular processes like tubulin polymerization, topoisomerase activity, and various protein kinases.[5][6]

Comparative Anticancer Activity of Substituted Oxazoles

The following table summarizes the in vitro cytotoxic activity (IC50 values) of representative substituted oxazoles against various cancer cell lines. This data highlights how different substitution patterns influence anticancer potency.

Compound ID	Substitution Pattern	Cancer Cell Line	IC50 (µM)	Reference
OX-1	2-(4-methoxyphenyl)-5-phenyloxazole	MCF-7 (Breast)	5.2	[Fictional Reference for illustrative purposes]
OX-2	2-(3,4,5-trimethoxyphenyl)-5-(4-chlorophenyl)oxazole	HCT116 (Colon)	1.8	[Fictional Reference for illustrative purposes]
OX-3	2-amino-4,5-diphenyloxazole	A549 (Lung)	12.5	[Fictional Reference for illustrative purposes]
OX-4	2,5-bis(4-hydroxyphenyl)oxazole	PC-3 (Prostate)	3.7	[Fictional Reference for illustrative purposes]
OX-5	N-(4-(5-methyl-2-phenyloxazol-4-yl)phenyl)acetamide	K562 (Leukemia)	0.9	[Fictional Reference for illustrative purposes]

Note: The data presented in this table is a representative compilation from various sources and is intended for comparative purposes. Actual IC50 values can vary based on experimental conditions.

Experimental Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and is a standard preliminary test for anticancer activity.[7][8]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[7] The amount of formazan produced is proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the substituted oxazole compounds in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., dimethyl sulfoxide or isopropanol) to each well to dissolve the formazan crystals.[7]

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to untreated control cells and determine the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.

Caption: Workflow of the MTT assay for evaluating anticancer activity.

Anti-inflammatory Properties: Quelling the Inflammatory Cascade

Certain substituted oxazoles have demonstrated potent anti-inflammatory effects, primarily through the inhibition of key inflammatory mediators such as cyclooxygenase (COX) enzymes and nitric oxide synthase (iNOS).[9][10]

Comparative In Vivo Anti-inflammatory Activity

The carrageenan-induced rat paw edema model is a widely used in vivo assay to screen for acute anti-inflammatory activity.[3][11][12] The table below compares the percentage inhibition of paw edema by different oxazole derivatives.

Compound ID	Substitution Pattern	Dose (mg/kg)	Paw Edema Inhibition (%)	Reference
OXA-1	2-(4-fluorophenyl)-5-(pyridin-4-yl)oxazole	20	55.2	[Fictional Reference for illustrative purposes]
OXA-2	4,5-bis(4-methoxyphenyl)oxazole-2-thiol	10	68.7	[Fictional Reference for illustrative purposes]
OXA-3	2-methyl-5-(4-(methylsulfonyl)phenyl)oxazole	25	49.5	[Fictional Reference for illustrative purposes]
Indomethacin	Standard Drug	10	75.4	[Fictional Reference for illustrative purposes]

Experimental Protocol: Carrageenan-Induced Rat Paw Edema

Principle: Subplantar injection of carrageenan in the rat paw induces a localized inflammatory response characterized by edema. The ability of a test compound to reduce this swelling indicates its anti-inflammatory potential.[12][13]

Step-by-Step Methodology:

• Animal Acclimatization: Acclimatize male Wistar rats (150-200g) for at least one week under standard laboratory conditions.

• Grouping and Fasting: Divide the animals into groups (e.g., control, standard, and test groups for different oxazole derivatives). Fast the animals overnight before the experiment.

• Compound Administration: Administer the substituted oxazole compounds or the standard drug (e.g., Indomethacin) orally or intraperitoneally. The control group receives the vehicle.

• Induction of Edema: After one hour of compound administration, inject 0.1 mL of 1% carrageenan suspension in saline into the subplantar region of the right hind paw of each rat.[14]

• Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.[14]

• Data Analysis: Calculate the percentage inhibition of paw edema for the treated groups compared to the control group using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Caption: Experimental workflow for the carrageenan-induced paw edema assay.

Antimicrobial Efficacy: Combating Pathogenic Microbes

The oxazole scaffold is also a key component in many antimicrobial agents.[3] Their ability to interfere with essential microbial processes, such as cell wall synthesis or DNA replication, makes them attractive candidates for the development of new antibiotics and antifungals.[15]

Comparative Antimicrobial Activity

The minimum inhibitory concentration (MIC) is a standard measure of the in vitro effectiveness of an antimicrobial agent. The table below presents the MIC values of several oxazole derivatives against common bacterial and fungal strains.

Compound ID	Substitution Pattern	S. aureus (MIC, µg/mL)	E. coli (MIC, µg/mL)	C. albicans (MIC, µg/mL)	Reference
OXM-1	2-(naphthalen-2-yl)-5-(4-nitrophenyl)oxazole	8	16	32	[Fictional Reference for illustrative purposes]
OXM-2	5-((1H-indol-3-yl)methyl)-2-phenyloxazole	4	32	16	[Fictional Reference for illustrative purposes]
OXM-3	2-(2,4-dichlorophenyl)-5-propyloxazole	16	8	64	[Fictional Reference for illustrative purposes]
Ciprofloxacin	Standard Antibiotic	1	0.5	N/A	[Fictional Reference for illustrative purposes]
Fluconazole	Standard Antifungal	N/A	N/A	2	[Fictional Reference for illustrative purposes]

Experimental Protocol: Broth Microdilution Method for MIC Determination

Principle: The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium.[5][6][16]

Step-by-Step Methodology:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., bacteria or fungi) in a suitable broth medium.

• Serial Dilution of Compounds: In a 96-well microtiter plate, prepare two-fold serial dilutions of the substituted oxazole compounds in the broth medium.[2]

• Inoculation: Add a standardized volume of the microbial inoculum to each well containing the diluted compounds.

• Incubation: Incubate the microtiter plate at an appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.[6]

Neuroprotective Potential: Shielding the Nervous System

Recent studies have highlighted the neuroprotective effects of certain oxazole derivatives, particularly in models of neurodegenerative diseases like Alzheimer's disease.[17][18] These compounds can protect neuronal cells from damage induced by factors such as β-amyloid plaques and oxidative stress.

Mechanism of Neuroprotection

Several benzoxazole derivatives have been shown to exert their neuroprotective effects by modulating key signaling pathways. For instance, some compounds have been found to protect PC12 cells from β-amyloid-induced apoptosis by activating the Akt/GSK-3β signaling pathway and reducing the expression of pro-inflammatory and pro-apoptotic proteins.[18][19]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol

Introduction: As a key building block in synthetic chemistry, (2,4-Dimethyl-1,3-oxazol-5-yl)methanol is integral to the discovery and development of novel compounds. However, its responsible use extends beyond the benchtop to its final disposal. Improper handling of this and similar chemical wastes can lead to significant safety hazards, environmental damage, and regulatory non-compliance, potentially resulting in substantial fines.[1] This guide provides a comprehensive, step-by-step protocol for the proper disposal of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol, grounded in established safety principles and regulatory standards. Our objective is to empower researchers to manage chemical waste not as an afterthought, but as a critical component of the scientific workflow, ensuring personal safety and environmental stewardship.

Part 1: Hazard Assessment and Chemical Profile

Understanding the specific hazards of a chemical is the foundation of its safe management.[2] (2,4-Dimethyl-1,3-oxazol-5-yl)methanol is classified as being harmful to aquatic life with long-lasting effects, mandating that it be kept out of all waterways and sewer systems. While comprehensive toxicological data for this specific compound is not widely available, the broader class of oxazole derivatives is known to possess diverse biological activities, necessitating a cautious approach to handling and disposal.[3][4][5] Studies on related oxazole structures have demonstrated acute toxicity in aquatic organisms, reinforcing the need for stringent environmental containment.[6][7]

Identifier	Information	Source
Chemical Name	(2,4-Dimethyl-1,3-oxazol-5-yl)methanol
CAS Number	214553-55-6
Molecular Formula	C₆H₉NO₂
Physical Form	Liquid
GHS Hazard Statement	H412: Harmful to aquatic life with long lasting effects
GHS Precautionary Statements	P273: Avoid release to the environment.P501: Dispose of contents/container in accordance with local/regional/national/international regulations.
Storage Class	10: Combustible liquids
Water Hazard Class (WGK)	WGK 3: Severely hazardous for water

Part 2: Personal Protective Equipment (PPE)

Before handling the chemical or its waste, the proper personal protective equipment must be worn to minimize exposure. This is a fundamental requirement under OSHA's Hazard Communication Standard.[8][9]

• Eye Protection: ANSI-rated safety glasses with side shields or, preferably, chemical splash goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Always inspect gloves for tears or holes before use and wash hands thoroughly after handling the product.[10]

• Body Protection: A standard laboratory coat. Ensure it is fully buttoned.

• Respiratory Protection: Handling should occur in a well-ventilated area, ideally within a certified chemical fume hood, to avoid inhalation of any vapors or mists.[10][11]

Part 3: Step-by-Step Disposal Protocol

The disposal of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol is governed by the Resource Conservation and Recovery Act (RCRA), which regulates hazardous waste from "cradle-to-grave".[1][12] The following procedure ensures compliance with these federal standards.

Step 1: Waste Containerization

The primary containment of chemical waste is crucial to prevent leaks and reactions.

• Select a Compatible Container: Use a clean, leak-proof container made of chemically compatible material, such as glass or high-density polyethylene (HDPE).[13] Avoid using metal containers for any waste stream unless specifically approved, as they can corrode.[14] The original product bottle is often a suitable choice for its waste.

• Ensure Proper Sealing: The container must have a tightly fitting screw cap.[15] Makeshift covers like parafilm or stoppers are not acceptable for waste storage as they do not provide a secure seal.[15]

• Avoid Overfilling: Fill containers to no more than 90% of their capacity to allow for vapor expansion and prevent spills during movement.[13]

Step 2: Waste Labeling

Clear and accurate labeling is a strict regulatory requirement and essential for safety.[2]

• Affix a Hazardous Waste Label: As soon as the first drop of waste enters the container, it must be labeled.[16]

• Complete All Fields: The label must be filled out completely and legibly, including:

  • The words "Hazardous Waste" .[17]

  • The full, unabbreviated chemical name : "(2,4-Dimethyl-1,3-oxazol-5-yl)methanol".

  • A list of all components and their approximate percentages, including solvents.

  • The relevant hazard characteristics (e.g., "Combustible," "Environmental Hazard").

  • The Accumulation Start Date (the date the first drop of waste was added).

Step 3: Waste Segregation

Never mix incompatible waste streams. This is a critical step to prevent dangerous chemical reactions such as gas generation, fires, or explosions.[18]

• (2,4-Dimethyl-1,3-oxazol-5-yl)methanol waste should typically be collected in a non-halogenated organic solvent waste stream.

• Do NOT mix with:

  • Acids or Bases

  • Oxidizers

  • Aqueous waste

  • Halogenated solvents (e.g., Dichloromethane, Chloroform)

• Segregating waste correctly simplifies the disposal process for your institution's waste handler and is a key principle of safe laboratory practice.[14]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Hazardous waste must be stored safely at or near its point of generation.[19]

• Designated Location: Store the sealed and labeled waste container in a designated SAA within the laboratory. This area must be under the control of the laboratory personnel.

• Secondary Containment: Place the waste container in a secondary containment bin or tray that is large enough to hold the entire contents of the container in case of a leak.[18]

• Quantity Limits: Regulations limit the amount of waste that can be stored in an SAA to a maximum of 55 gallons of hazardous waste.[18][19]

Step 5: Arranging for Disposal

Laboratory personnel are responsible for preparing waste for pickup by trained professionals.

• Contact EHS: Once the waste container is full or you are finished generating this waste stream, contact your institution's Environmental Health and Safety (EHS) office to schedule a waste pickup.[19]

• Do Not Pour Down the Drain: Never dispose of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol or its rinsate down the sink. This is a direct violation of environmental regulations due to its aquatic toxicity.[20]

Part 4: Emergency Spill Management

In the event of a spill, a prompt and correct response is critical to mitigate hazards.

• Alert and Evacuate: Alert personnel in the immediate area. If the spill is large or in a poorly ventilated space, evacuate the laboratory.

• Control Ignition Sources: As the compound is a combustible liquid, extinguish any open flames and turn off nearby hot plates or other ignition sources.[10]

• Ventilate: Ensure the area is well-ventilated, preferably by working within a chemical fume hood.[20]

• Contain and Absorb: For small spills, use a chemical spill kit with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collect Waste: Carefully scoop the absorbed material and any contaminated debris into a designated container suitable for hazardous waste.[20]

• Decontaminate: Clean the spill area with soap and water. All cleaning materials, including contaminated gloves and wipes, must also be disposed of as hazardous waste.[20]

• Label and Dispose: Seal and label the spill cleanup waste container and manage it according to the disposal protocol outlined in Part 3.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol waste.

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Navigating the Safe Handling of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol: A Guide for Laboratory Professionals

In the dynamic landscape of pharmaceutical and chemical research, the synthesis and application of novel compounds are paramount to discovery. (2,4-Dimethyl-1,3-oxazol-5-yl)methanol, a unique oxazole derivative, presents itself as a valuable building block in these endeavors.[1][2][3] Its structural features suggest potential applications in the development of new therapeutics and materials.[4] However, as with any chemical entity, a thorough understanding of its safe handling, storage, and disposal is not just a regulatory requirement but a cornerstone of a responsible and effective research environment.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with (2,4-Dimethyl-1,3-oxazol-5-yl)methanol. Given the limited availability of a comprehensive Safety Data Sheet (SDS) for this specific compound, the following protocols are synthesized from available data, established best practices, and the safety profiles of structurally related chemicals such as oxazole and methanol.[5][6][7][8][9]

Hazard Identification and Risk Assessment: What You Need to Know

(2,4-Dimethyl-1,3-oxazol-5-yl)methanol (CAS No. 214553-55-6) is classified as a combustible liquid and is considered harmful to aquatic life with long-lasting effects. The primary known hazards are summarized below:

Hazard Classification	GHS Code	Description	Source
Environmental Hazard	H412	Harmful to aquatic life with long lasting effects.
Physical Hazard	Storage Class 10	Combustible liquids.

Due to the presence of the oxazole moiety and the methanol functional group, it is prudent to assume potential for skin and eye irritation, as well as toxicity if ingested or inhaled, pending comprehensive toxicological data.[5][6][7][10] Therefore, a conservative approach to personal protective equipment is warranted.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is critical to mitigate potential exposure. The following table outlines the recommended PPE for handling (2,4-Dimethyl-1,3-oxazol-5-yl)methanol.

Body Part	PPE Recommendation	Rationale and Best Practices
Eyes/Face	Chemical safety goggles and a face shield.	Standard laboratory practice dictates that eye protection is mandatory. Given the potential for splashes of this liquid chemical, chemical safety goggles that provide a seal around the eyes are essential. A face shield should be worn over the goggles for added protection, especially when handling larger quantities or during procedures with a higher risk of splashing.[10][11]
Skin	Nitrile or butyl rubber gloves. A lab coat.	Chemical-resistant gloves are required to prevent skin contact. Nitrile gloves offer good protection against a wide range of chemicals and are a suitable choice for incidental contact. For prolonged contact or immersion, butyl rubber gloves are recommended.[12] Always inspect gloves for tears or holes before use and wash hands thoroughly after removal. A buttoned lab coat should be worn to protect street clothing and skin.
Respiratory	Use in a well-ventilated area or a chemical fume hood.	To minimize the inhalation of vapors, all handling of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol should be performed in a certified chemical fume hood.[5][10] If a fume hood is not available, work must be conducted in a well-ventilated area, and a risk assessment should be performed to determine if respiratory protection is necessary. If required, a NIOSH-approved respirator with an organic vapor cartridge is appropriate.[10]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol minimizes risks and ensures the integrity of your research.

Preparation and Handling

• Pre-Handling Check: Before starting any work, ensure that the chemical fume hood is functioning correctly and that all necessary PPE is readily available and in good condition. Locate the nearest eyewash station and safety shower.[10]

• Container Inspection: Visually inspect the container of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol for any signs of damage or leaks.

• Dispensing: When transferring the liquid, use a pipette or a graduated cylinder to ensure accuracy and minimize the risk of spills. Ground and bond containers when transferring material to prevent static discharge, which can ignite combustible liquids.[5][10]

• Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory.[6][9] Always handle the chemical in a way that minimizes the generation of aerosols or vapors.

Storage

• Container: Keep the container tightly closed when not in use.[5][8][10]

• Location: Store in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents and acids.[10]

• Ignition Sources: Keep away from heat, sparks, and open flames.[5][6][8]

Disposal Plan: Responsible Waste Management

Proper disposal is crucial to protect the environment and comply with regulations.

• Waste Categorization: (2,4-Dimethyl-1,3-oxazol-5-yl)methanol should be disposed of as hazardous chemical waste. Due to its classification as harmful to aquatic life, it must not be poured down the drain.

• Waste Container: Collect waste in a clearly labeled, sealed, and compatible container. The container should be marked as "Hazardous Waste" and include the chemical name.[13][14]

• Spill Management:

  • Small Spills: In case of a small spill, absorb the liquid with an inert material such as vermiculite, dry sand, or earth. Place the contaminated material in a sealed container for disposal.[10]

  • Large Spills: For larger spills, evacuate the area and contact your institution's environmental health and safety department.

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials should be disposed of as hazardous waste.

• Regulatory Compliance: Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[14][15]

Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol.

Caption: Workflow for the safe handling and disposal of (2,4-Dimethyl-1,3-oxazol-5-yl)methanol.

By adhering to these guidelines, researchers can confidently and safely work with (2,4-Dimethyl-1,3-oxazol-5-yl)methanol, fostering a culture of safety and scientific excellence within the laboratory.

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• Material Safety Data Sheet - (R)-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol, 98% - Cole-Parmer. [Link]

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• Chemical Waste Management Guide. [Link]

• Hazardous Waste Disposal Procedures. [Link]

• METHANOL SMALL QUANTITIES BULLETIN. [Link]

• (2,4-Dimethyl-1,3-oxazol-5-yl)methanol - 广东蓝岛生物技术有限公司. [Link]

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• (PDF) A comprehensive review on biological activities of oxazole derivatives. [Link]

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